(4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one from (S)-4-hydroxypyrrolidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one is a valuable chiral building block in the synthesis of various pharmaceutical compounds. Its preparation from the readily available (S)-4-hydroxypyrrolidin-2-one involves the protection of the secondary hydroxyl group as an ethoxyethyl (EE) acetal. This guide provides a comprehensive overview of this synthesis, detailing the underlying reaction mechanism, a validated experimental protocol, and critical considerations for process optimization and safety. The strategic selection of the ethoxyethyl protecting group is discussed in the context of its stability and facile, mild cleavage conditions, which are advantageous in multi-step synthetic routes.[1][2] This document is intended to serve as a practical resource for researchers and professionals engaged in synthetic organic chemistry and drug development.

Introduction: The Strategic Importance of Hydroxyl Protection

In the landscape of complex molecule synthesis, particularly within pharmaceutical development, the selective masking and de-masking of reactive functional groups is a cornerstone of success.[1] The pyrrolidinone scaffold is a privileged structure found in numerous biologically active compounds.[3][4] (S)-4-hydroxypyrrolidin-2-one, a chiral cyclic lactam, serves as a versatile starting material for a variety of derivatives.[5][6][7] However, the presence of its secondary hydroxyl group necessitates a protection strategy to prevent unwanted side reactions during subsequent chemical transformations.

The ethoxyethyl (EE) group is an excellent choice for protecting alcohols due to several key advantages:

• Mild Installation: The EE group can be introduced under gentle, acid-catalyzed conditions.[1][2]

• Robust Stability: EE ethers are stable to a wide array of non-acidic reagents, including strong bases, organometallics, and hydrides.[1][2]

• Orthogonality: It can be selectively removed in the presence of other protecting groups, a crucial feature in multi-step synthesis.[1]

• Facile Cleavage: Deprotection is readily achieved under mild aqueous acidic conditions.[1][8]

This guide focuses on the synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one, providing the necessary technical details to empower researchers to confidently and efficiently perform this transformation.

Reaction Mechanism: Acid-Catalyzed Acetal Formation

The protection of the hydroxyl group in (S)-4-hydroxypyrrolidin-2-one with ethyl vinyl ether proceeds through an acid-catalyzed addition mechanism to form a stable acetal.[2][9][10]

The key steps are as follows:

• Protonation of Ethyl Vinyl Ether: A catalytic amount of acid protonates the double bond of the ethyl vinyl ether. This activation step generates a resonance-stabilized carbocation, which is a potent electrophile.[2][9]

• Nucleophilic Attack: The lone pair of electrons on the oxygen atom of the hydroxyl group of (S)-4-hydroxypyrrolidin-2-one acts as a nucleophile, attacking the carbocation.[2][9] This forms a new carbon-oxygen bond and a protonated acetal intermediate.

• Deprotonation: A weak base, typically the conjugate base of the acid catalyst or another molecule of the alcohol, removes the proton from the newly formed oxonium ion, regenerating the acid catalyst and yielding the final product, (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one.[9]

This reversible process is driven to completion by using an excess of the ethyl vinyl ether.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Grade	Supplier
(S)-4-hydroxypyrrolidin-2-one	101.10	≥98%	Commercially Available
Ethyl vinyl ether	72.11	≥99%, stabilized	Commercially Available
Pyridinium p-toluenesulfonate (PPTS)	251.30	≥98%	Commercially Available
Dichloromethane (CH₂Cl₂)	84.93	Anhydrous, ≥99.8%	Commercially Available
Saturated aqueous sodium bicarbonate (NaHCO₃)	84.01	Reagent Grade	Commercially Available
Brine (saturated aqueous NaCl)	58.44	Reagent Grade	Commercially Available
Anhydrous sodium sulfate (Na₂SO₄)	142.04	Anhydrous, granular	Commercially Available

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), add (S)-4-hydroxypyrrolidin-2-one (1.0 equivalent).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (CH₂Cl₂) to a concentration of approximately 0.45 M.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: While stirring, add ethyl vinyl ether (6-8 equivalents) to the solution.[1] Following this, add pyridinium p-toluenesulfonate (PPTS) (0.1 equivalents) as the catalyst.[1][2]

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.[1]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, dilute the reaction mixture with dichloromethane. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[1]

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one.[1]

Quantitative Data Summary

Parameter	Value
Equivalents of (S)-4-hydroxypyrrolidin-2-one	1.0
Equivalents of Ethyl vinyl ether	6.0 - 8.0
Equivalents of PPTS	0.1
Reaction Temperature	0 °C to Room Temperature
Reaction Time	12 - 24 hours
Typical Yield	>95%[1]

Experimental Workflow Diagram

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Technical Whitepaper: Synthesis, Spectral Validation, and Application of (4S)-4-(1-Ethoxyethoxy)pyrrolidin-2-one

Executive Summary & Strategic Context

In the advanced synthesis of chiral active pharmaceutical ingredients (APIs)—particularly carbapenem antibiotics and specialized neurological agents—the robust protection of secondary alcohols is a critical workflow. (4S)-4-(1-Ethoxyethoxy)pyrrolidin-2-one serves as a highly versatile, protected chiral building block. Derived from the commercially available parent compound, (4S)-4-hydroxypyrrolidin-2-one (CAS: 68108-18-9) [1], the introduction of the 1-ethoxyethyl (EE) ether provides an optimal balance of chemical stability and lability.

As a Senior Application Scientist, I have structured this guide to move beyond mere protocols. Here, we will dissect the causality behind the experimental design, establish a self-validating spectral framework, and map the downstream utility of this specific intermediate.

Physicochemical Profiling & The Diastereomeric Reality

Before initiating synthesis, it is vital to understand the structural implications of the EE protecting group.

• Parent Compound: (4S)-4-Hydroxypyrrolidin-2-one (CAS: 68108-18-9)[1]

• Target Compound: (4S)-4-(1-Ethoxyethoxy)pyrrolidin-2-one

• Molecular Formula: C8H15NO3

• Molecular Weight: 173.21 g/mol

• Stereochemical Nuance: The reaction of the chiral alcohol with ethyl vinyl ether (EVE) creates a new stereocenter at the acetal carbon. Consequently, the product is generated as a ~1:1 mixture of epimers (diastereomers) [2]. This is not an impurity; it is a fundamental chemical reality that dictates how the spectral data must be interpreted.

Causality in Experimental Design: Why the EE Group?

When designing a synthetic route, chemists often default to tert-butyldimethylsilyl (TBS) or tetrahydropyranyl (THP) groups. However, the EE group is strategically selected for specific workflows based on the following mechanistic causalities:

• Atom Economy & Volatile Byproducts: Cleavage of the EE group yields highly volatile byproducts (acetaldehyde and ethanol)[3]. This simplifies downstream purification compared to THP, which can leave high-boiling dihydropyran-derived residues.

• Orthogonal Stability: The EE acetal is completely stable to strongly basic conditions (e.g., NaH, LDA) required for N-alkylation or C-3 enolate chemistry of the pyrrolidinone ring[4].

• Mild Cleavage: It is easily cleaved by mild acids (e.g., PPTS in MeOH) that leave other sensitive groups (like Boc or Cbz) intact[4].

Workflow for the synthesis and validation of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one.

Validated Synthetic Protocol

This protocol is designed as a self-validating system. Every step includes a diagnostic check to ensure the integrity of the reaction.

Step-by-Step Methodology

• Preparation: Suspend (4S)-4-hydroxypyrrolidin-2-one (1.0 eq, 10.0 g) in anhydrous dichloromethane (CH2Cl2, 100 mL) under an inert argon atmosphere[2].

• Catalysis: Add a catalytic amount of Pyridinium p-toluenesulfonate (PPTS) (0.05 eq).

  • Causality: PPTS is chosen over strong acids like p-TsOH because its mild nature prevents the degradation or ring-opening of the sensitive γ-lactam ring while efficiently promoting acetalization[4].

• Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Add Ethyl Vinyl Ether (EVE) (1.5 eq) dropwise over 15 minutes.

  • Causality: Cooling controls the exothermic nature of the addition and prevents the acid-catalyzed polymerization of EVE.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor the reaction via TLC (EtOAc/MeOH 9:1). Since the compound lacks a strong UV chromophore, plates must be stained with KMnO4 or PMA.

• Quenching & Workup: Quench the reaction by adding saturated aqueous NaHCO3 (50 mL) to neutralize the PPTS catalyst. Extract the aqueous layer with CH2Cl2 (2 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: The crude product is typically pure enough for downstream use (>95%). If required, purify via flash column chromatography (silica gel, gradient elution from 100% EtOAc to EtOAc/MeOH 95:5).

Spectral Data & Self-Validating Metrics

To ensure trustworthiness, the analytical data must be interpreted correctly. Because the product is a ~1:1 mixture of diastereomers, signal doubling in the NMR spectra is a self-validating feature of success, not an indicator of impurity [2].

Quantitative Spectral Summary Table

Technique	Parameter / Shift	Assignment & Multiplicity	Diagnostic Value / Causality
1H NMR (CDCl3)	6.50 ppm	Broad singlet, 1H (NH)	Confirms the γ-lactam ring remains intact.
4.70 - 4.80 ppm	Quartet, 1H (Acetal CH)	Highly diagnostic for the EE group formation[5].
4.35 - 4.45 ppm	Multiplet, 1H (C4-H)	Shifted downfield due to the adjacent oxygen atom.
3.40 - 3.70 ppm	Multiplet, 2H (O-CH2-CH3)	Broadened/split due to diastereomeric mixture[2].
3.30 - 3.60 ppm	Multiplet, 2H (C5-H2)	Adjacent to the lactam nitrogen.
2.30 - 2.60 ppm	Multiplet, 2H (C3-H2)	Adjacent to the lactam carbonyl.
1.30 ppm	Doublet, 3H (Acetal CH3)	Diagnostic methyl group of the EE acetal[5].
1.20 ppm	Triplet, 3H (Ethyl CH3)	Terminal methyl of the ethoxy group.
13C NMR (CDCl3)	~175.0 ppm	C=O (C2)	Confirms lactam carbonyl carbon.
~99.5 ppm	O-CH-O (Acetal C)	Absolute confirmation of acetal formation.
IR (Neat)	~3250 cm⁻¹	N-H stretch	Validates free lactam N-H available for downstream alkylation.
~1690 cm⁻¹	C=O stretch	Characteristic stretching frequency of a γ-lactam.

Downstream Applications & Deprotection Logic

The primary utility of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one lies in its orthogonal reactivity. The free N-H can be alkylated (e.g., with benzyl bromide or functionalized alkyl halides) using strong bases like NaH. The EE group survives these harsh basic conditions perfectly[4]. Once the complex molecular framework is built, the EE group is removed gently.

Orthogonal stability and deprotection logic for the 1-ethoxyethyl (EE) protecting group.

Deprotection Protocol

To regenerate the chiral alcohol, the protected intermediate is dissolved in Methanol. A catalytic amount of PPTS (0.1 eq) is added, and the mixture is stirred at room temperature for 3 hours[4]. The volatile byproducts (acetaldehyde diethyl acetal/ethanol) are simply evaporated under reduced pressure, yielding the cleanly deprotected alcohol without the need for rigorous chromatography.

References

• National Center for Biotechnology Information (PMC). Standard Protecting Groups Create Potent and Selective κ Opioids: Salvinorin B Alkoxymethyl Ethers. (Discusses the methodology of ethoxyethyl ether protection and epimeric NMR splitting). Retrieved from:[Link]

• Organic Syntheses. 1-(tert-Butyldimethylsilyl)-1-(1-ethoxyethoxy)-1,2-propadiene. (Details the atom economy and volatile nature of EE cleavage). Retrieved from:[Link]

• National Center for Biotechnology Information (PMC). Bromoacetate Olefination Protocol for Norbixin and Julia–Kocienski Olefination for Its Ester Syntheses. (Validates the use of EVE and PPTS for robust alcohol protection). Retrieved from:[Link]

• Taylor & Francis Online. Synthesis and characterization of a novel amphiphilic poly (ethylene glycol). (Provides diagnostic 1H NMR chemical shift data for the 1-ethoxyethyl group). Retrieved from:[Link]

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Structure Elucidation of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one: A Guide for Researchers

An In-depth Technical Guide:

Abstract

The pyrrolidin-2-one scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmaceuticals.[1][2][3] (4S)-4-hydroxypyrrolidin-2-one is a particularly valuable chiral building block for synthesizing a wide array of biologically active molecules.[4][5] Protecting the hydroxyl group is a common synthetic strategy, and the formation of an ethoxyethoxy acetal is a frequent choice. However, this reaction introduces a new stereocenter, transforming the enantiomerically pure starting material into a mixture of diastereomers. This guide provides a comprehensive, in-depth walkthrough of the analytical methodologies required to fully elucidate the structure of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one, with a specific focus on the definitive assignment of the stereochemistry of its two diastereomers. We will explore the causality behind experimental choices, from initial connectivity mapping to advanced stereochemical analysis, providing a robust framework for researchers in drug development.

The Analytical Challenge: From Precursor to Diastereomeric Product

The synthesis of the target compound begins with the acid-catalyzed reaction of (4S)-4-hydroxypyrrolidin-2-one with ethyl vinyl ether. This reaction protects the C4 hydroxyl group as an acetal, which is stable in neutral to strongly basic conditions, making it an excellent protecting group for subsequent synthetic steps where nucleophilic or basic reagents are used.[6][7][8][9]

The critical consequence of this reaction is the creation of a new chiral center at the acetal carbon (C1'). This results in a product that is a mixture of two diastereomers: (4S)-4-((1'R)-1-ethoxyethoxy)pyrrolidin-2-one and (4S)-4-((1'S)-1-ethoxyethoxy)pyrrolidin-2-one. While diastereomers have different physical properties, their spectroscopic data, particularly NMR, can be substantially identical, posing a significant elucidation challenge.[10] Therefore, a multi-faceted analytical approach is not just recommended, but essential for unambiguous characterization.

Foundational Structure and Connectivity Verification

The first phase of the elucidation process is to confirm the molecular formula and the precise connectivity of the atoms. This establishes the foundational 2D structure before tackling the more complex 3D stereochemistry.

2.1 Mass Spectrometry (MS) and Infrared (IR) Spectroscopy

Expertise & Experience: Before delving into complex NMR experiments, it is crucial to confirm the most basic structural parameters. High-Resolution Mass Spectrometry (HRMS) provides the exact mass, which validates the molecular formula (C₉H₁₇NO₃). This initial step prevents misinterpretation of more complex data. Infrared (IR) spectroscopy serves as a rapid check for the presence of key functional groups. We expect to see a strong absorption band for the lactam carbonyl (C=O) around 1680 cm⁻¹ and the disappearance of the broad O-H stretch from the starting material.

2.2 1D and 2D NMR Spectroscopy: Mapping the Connections

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the detailed structure of organic molecules.

• ¹H and ¹³C NMR: These initial spectra provide a census of the proton and carbon environments. Key expected signals include the ethoxy group (a triplet and quartet), the acetal proton (a quartet), and the distinct protons of the pyrrolidinone ring.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings through bonds, allowing us to trace the connectivity within the pyrrolidinone ring and the ethyl group of the substituent.

• HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum correlates each proton signal with its directly attached carbon, definitively assigning the carbon resonances.[11] This is invaluable for resolving ambiguities where proton signals may overlap.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment is the cornerstone of connectivity mapping. It shows correlations between protons and carbons that are two or three bonds away. The key correlation to observe is between the H4 proton on the pyrrolidinone ring and the C1' acetal carbon, unambiguously proving that the protecting group is attached at the C4 position.

The following workflow diagram illustrates the logical progression for establishing the compound's connectivity.

Caption: Workflow for establishing the 2D structure of the target molecule.

Stereochemical Assignment: Distinguishing the Diastereomers

With the 2D structure confirmed, the central challenge is to assign the relative stereochemistry and, by extension, the absolute configuration of the two diastereomers. This requires an NMR technique that can probe through-space proximity.

3.1 The Nuclear Overhauser Effect (NOE): A Tool for Stereochemistry

The Nuclear Overhauser Effect (NOE) is a phenomenon where the polarization of one nucleus can be transferred to a nearby nucleus through space, independent of through-bond connections.[12] Detecting an NOE between two protons is strong evidence that they are close in space (typically < 5 Å). This makes NOE-based experiments like NOESY and ROESY ideal for determining stereochemistry.[13][14]

3.2 Justification for ROESY over NOESY

For a molecule with a molecular weight around 187 g/mol , the choice between NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY (Rotating-frame Overhauser Effect Spectroscopy) is critical. The NOE effect can be positive, negative, or even zero depending on the molecule's size and the spectrometer's field strength. For small-to-medium-sized molecules like ours, the NOE can be close to zero, making NOESY signals weak or undetectable.[15]

ROESY experiments, however, detect correlations in the rotating frame and always produce a positive effect, regardless of molecular size.[15] This makes ROESY a more reliable and trustworthy experiment for unambiguously determining stereochemistry in this molecular weight range.

3.3 The Decisive ROESY Experiment

The key to differentiating the (4S, 1'R) and (4S, 1'S) diastereomers lies in observing a specific through-space correlation. By examining 3D models, we can predict that in one diastereomer, the proton on the acetal carbon (H1') will be spatially close to the proton on the chiral center of the pyrrolidinone ring (H4). In the other diastereomer, these protons will be oriented further apart.

• Hypothesis: A ROESY cross-peak between H4 and H1' will only be present in the diastereomer where these protons are on the same face of the molecule (the syn relationship). The absence of this cross-peak will characterize the anti diastereomer.

The diagram below outlines the logic for assigning the stereochemistry based on the ROESY data.

Caption: Logical workflow for diastereomer assignment using ROESY.

Data Summary and Experimental Protocols

For reproducibility and clarity, all quantitative data should be summarized and protocols detailed explicitly.

4.1 Summary of Spectroscopic Data

Technique	Parameter	Expected Observation
HRMS (ESI+)	[M+H]⁺	Calculated: 188.1281, Found: 188.12XX
FT-IR	Wavenumber (cm⁻¹)	~1680 (C=O, lactam), ~1100 (C-O, acetal)
¹³C NMR	Chemical Shift (δ ppm)	~175 (C2), ~98-102 (C1', acetal), ~75 (C4), ~60 (ethoxy CH₂), ~45 (C5), ~35 (C3), ~15 (ethoxy CH₃)
¹H NMR	Chemical Shift (δ ppm)	~6.5-7.5 (NH), ~4.8 (q, H1'), ~4.2 (m, H4), ~3.6 (q, ethoxy CH₂), ~3.4 (m, H5), ~2.5 (m, H3), ~1.3 (d, H1'' CH₃), ~1.2 (t, ethoxy CH₃)
ROESY	Key Cross-Peak	H4 ↔ H1' (Present in only one diastereomer)

4.2 Protocol: NMR Data Acquisition

A self-validating protocol ensures robust and reproducible results.

• Sample Preparation: Dissolve ~10-15 mg of the compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Ensure the sample is free of particulate matter.

• 1D Spectra Acquisition:

  • Record a standard ¹H NMR spectrum with enough scans to achieve a signal-to-noise ratio >100:1 for key signals.

  • Record a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans and a relaxation delay (d1) of 2-5 seconds are necessary for quantitative accuracy of quaternary carbons.[1]

• 2D Spectra Acquisition (HSQC, HMBC, ROESY):

  • HSQC: Use a standard phase-sensitive pulse program to correlate one-bond C-H connections.

  • HMBC: Optimize the long-range coupling delay (e.g., 50-100 ms) to observe 2- and 3-bond correlations.

  • ROESY: Employ a spin-lock pulse during the mixing time (typically 200-500 ms) to generate ROE correlations.[15] It is crucial to run a 1D version of the experiment first to properly calibrate the spin-lock power.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to all spectra. For 2D spectra, ensure proper referencing of both axes.

4.3 Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.[1]

• Instrumentation: Utilize an ESI-TOF (Electrospray Ionization - Time of Flight) or Orbitrap mass spectrometer for high mass accuracy.

• Data Acquisition: Infuse the sample solution into the ESI source. Optimize source parameters like spray voltage and capillary temperature to maximize the signal for the protonated molecule [M+H]⁺.[1]

• Data Analysis: Determine the exact mass of the [M+H]⁺ ion and use software to calculate the elemental composition, comparing it to the theoretical value for C₉H₁₇NO₃.

Conclusion

The complete structure elucidation of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one is a multi-step process that relies on the synergistic application of several analytical techniques. While foundational methods like MS, IR, and basic 2D NMR are sufficient to confirm the compound's connectivity, they are insufficient to resolve the critical question of stereochemistry introduced during synthesis. The strategic choice of a ROESY experiment provides the necessary through-space information to reliably differentiate and assign the two diastereomers. This guide underscores the necessity of a hypothesis-driven approach to analysis, where the selection of each experiment is justified by the specific structural question being addressed, ensuring a scientifically rigorous and unambiguous characterization of complex chiral molecules.

References

• NOESY and ROESY. UCSD SSPPS NMR Facility. Available from: [Link]

• Stereochemistry Information from NOESY/ROESY data … Part 1. ACD/Labs. Available from: [Link]

• Wang, C.-X., et al. (2015). Same data, different structures: diastereoisomers with substantially identical NMR data from nature. RSC Publishing. Available from: [Link]

• Diastereomeric dinucleoside-methylphosphonates: determination of configuration with the 2-D NMR ROESY technique. PMC. Available from: [Link]

• NOESY Spectra. Chemistry LibreTexts. Available from: [Link]

• Stereochemistry Information from NOESY/ROESY data … Part 2. ACD/Labs. Available from: [Link]

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Georgia State University Sites. Available from: [Link]

• A short synthesis of 4-hydroxypyrrolidine-2-one from tetramic acid intermediates. UiTM Institutional Repository. Available from: [Link]

• A Practical Synthesis of (S)- and (R)-4-Hydroxy-2-pyrrolidinone via 1-Phenylethylamine Mediated Resolution. ResearchGate. Available from: [Link]

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• Acetals as protecting groups and thioacetals. Khan Academy. Available from: [Link]

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Architectural Stereocontrol: A Comprehensive Guide to Chiral Auxiliaries in Asymmetric Synthesis

As a Senior Application Scientist navigating the complexities of modern drug development, I view asymmetric synthesis not merely as a sequence of chemical transformations, but as an exercise in architectural stereocontrol. While catalytic asymmetric methods have advanced significantly, the deployment of stoichiometric chiral auxiliaries remains an indispensable pillar in organic synthesis. Their enduring relevance lies in their absolute predictability, scalability, and the operational advantage of converting enantiomeric mixtures into easily separable diastereomers.

This whitepaper provides an in-depth mechanistic analysis and self-validating protocols for the most robust chiral auxiliary systems utilized in contemporary synthetic chemistry.

Mechanistic Foundations of Auxiliary-Directed Stereocontrol

The fundamental logic of a chiral auxiliary relies on the temporary covalent attachment of an enantiopure scaffold to a prochiral substrate. This strategic modification breaks the symmetry of the molecule, converting enantiotopic faces into diastereotopic faces. Because diastereomeric transition states possess distinct free energies ( ΔΔG‡ ), a well-designed auxiliary will heavily bias the reaction trajectory toward the lowest-energy pathway.

General workflow of chiral auxiliary-mediated asymmetric synthesis.

Core Auxiliary Systems in Modern Synthesis

Evans Oxazolidinones

Derived from naturally occurring amino acids (e.g., valine, phenylalanine), Evans oxazolidinones are the gold standard for asymmetric aldol additions and alkylations. The stereocontrol causality is rooted in the formation of a highly rigid, bidentate chelated metal enolate. When utilizing boron enolates, the exceptionally short B–O bond lengths (~1.36 Å) compared to Li–O bonds create a highly compact Zimmerman-Traxler six-membered transition state. This rigidity amplifies the steric clashes between the auxiliary’s substituent and the incoming electrophile, effectively shielding one face and ensuring >99:1 syn-selectivity 1[1].

Mechanistic logic of the Evans syn-aldol reaction via a chelated Z-boron enolate.

Myers' Pseudoephedrine Amides

Pseudoephedrine serves as a highly practical and inexpensive auxiliary for the asymmetric synthesis of α -branched carboxylic acids, alcohols, and amines. The causality of its stereocontrol lies in the double deprotonation of the amide to form a rigid, internally chelated lithium alkoxide-enolate dianion. The addition of anhydrous lithium chloride (LiCl) is a critical mechanistic requirement; LiCl disrupts unreactive higher-order enolate aggregates, driving the equilibrium toward a highly reactive monomeric or dimeric species that undergoes rapid, face-selective alkylation 2[2].

Oppolzer's Camphorsultam

Oppolzer’s camphorsultam provides a rigid bicyclic framework that excels in reactions where acyclic transition states are unavoidable, such as radical additions and Diels-Alder cycloadditions. The sulfonamide moiety acts as a strong electron-withdrawing group to activate the substrate while simultaneously coordinating with Lewis acids (e.g., TiCl4​ ). This coordination locks the s-cis/s-trans conformation of the attached dienophile, forcing incoming reagents to attack exclusively from the unshielded face 3[3].

Enders' SAMP/RAMP Hydrazones

The SAMP/RAMP methodology is the premier choice for the asymmetric α -alkylation of aldehydes and ketones. The methodology relies on the formation of a conformationally locked aza-enolate. The methoxymethyl (MOM) ether side chain of the proline-derived auxiliary coordinates directly with the lithium cation, locking the E/Z geometry of the enolate and directing electrophilic attack from the less sterically hindered face 4[4].

Quantitative Performance Matrix

To guide synthetic route design, the following table summarizes the operational parameters of these four core systems:

Chiral Auxiliary	Primary Reaction Classes	Typical Cleavage Conditions	Average Stereoselectivity	Auxiliary Recovery
Evans Oxazolidinone	Aldol, Alkylation, Acylation	LiOH/H2​O2​ (Acid), LiBH4​ (Alcohol)	>95% de, >99% ee	High (>90%)
Myers Pseudoephedrine	Alkylation of amides	NaOH (Acid), LAB reagent (Alcohol)	90–99% de	High (>95%)
Oppolzer Camphorsultam	Diels-Alder, Radical Addition	LiOH (Acid), L−Selectride (Alcohol)	85–98% de	Moderate (80-90%)
Enders SAMP/RAMP	α -Alkylation of carbonyls	O3​ or Oxalic Acid (Carbonyl)	90–98% ee	Moderate (~80%)

Self-Validating Experimental Protocols

The following methodologies detail the critical steps for executing auxiliary-directed transformations, emphasizing the causality behind specific reagent choices and in-process validation checks.

Protocol 1: Evans Syn-Aldol Reaction

Objective: Stereoselective construction of a β -hydroxy carbonyl compound.

• Enolization: Dissolve the N-acyl oxazolidinone in anhydrous CH2​Cl2​ and cool to -78 °C. Add 1.1 equivalents of dibutylboron triflate ( Bu2​BOTf ) followed dropwise by 1.2 equivalents of Hünig's base ( iPr2​NEt ).

  • Causality: The use of the triflate leaving group ensures rapid, quantitative formation of the boron enolate. The bulky Hünig's base prevents nucleophilic attack on the auxiliary.

• Electrophilic Addition: After 30 minutes, add the aldehyde (1.05 equivalents) dropwise. Stir for 1 hour at -78 °C, then warm to 0 °C.

  • Validation Check: Quench a micro-aliquot in saturated NH4​Cl , extract with EtOAc, and analyze via TLC to confirm total consumption of the starting imide.

• Oxidative Cleavage of Boron Complex: Quench the reaction with pH 7 phosphate buffer, followed by the slow addition of 30% H2​O2​ in MeOH.

  • Causality: The B–O bond in the aldol adduct is incredibly strong. Oxidative cleavage with peroxide is mandatory to release the free β -hydroxy imide without epimerizing the newly formed sensitive stereocenters.

Protocol 2: Myers Asymmetric Alkylation

Objective: Enantioselective synthesis of an α -alkylated alcohol.

• Dianion Formation: To a suspension of anhydrous LiCl (6.0 equivalents) and diisopropylamine (2.25 equivalents) in THF at -78 °C, add n-BuLi (2.1 equivalents). Stir for 30 minutes, then add the pseudoephedrine amide (1.0 equivalent) in THF. Warm to 0 °C for 1 hour.

  • Causality: The 6-fold excess of LiCl is not a drying agent; it is a structural modifier that breaks down unreactive enolate hexamers into highly reactive dimers, ensuring rapid alkylation.

• Alkylation: Cool the bright yellow enolate solution back to -78 °C and add the alkyl halide (1.5 equivalents).

  • Validation Check: The reaction is self-indicating. The bright yellow color of the enolate dianion will fade to pale yellow/colorless as the alkylation reaches completion. Confirm via LC-MS.

• Reductive Cleavage: Isolate the alkylated amide. To convert the product to a primary alcohol while recovering the auxiliary, treat the amide with Lithium Amidotrihydroborate (LAB reagent) in THF at 0 °C.

  • Causality: Standard reductants like LiAlH4​ can cause partial cleavage of the auxiliary's C–N bond. LAB selectively reduces the tertiary amide to the alcohol, leaving the pseudoephedrine completely intact for extraction and reuse.

References

• Title: Evans' Chiral Auxiliary-Based Asymmetric Synthetic Methodology and Its Modern Extensions Source: European Journal of Organic Chemistry URL: 1

• Title: Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones Source: Journal of the American Chemical Society URL: 2

• Title: Recent advances in the application of the Oppolzer camphorsultam as a chiral auxiliary Source: Tetrahedron: Asymmetry URL: 3

• Title: Asymmetric Synthesis of 2-Substituted Oxetan-3-ones via Metalated SAMP/RAMP Hydrazones Source: The Journal of Organic Chemistry URL: 4

Sources

• 1. colab.ws [colab.ws]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: (4S)-4-(1-Ethoxyethoxy)pyrrolidin-2-one as a Sterically Demanding Chiral Auxiliary in Asymmetric Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Mechanistic Rationale

In the landscape of asymmetric synthesis, chiral auxiliaries remain indispensable for the construction of complex stereocenters, particularly in the early-stage development of active pharmaceutical ingredients (APIs). While Evans' oxazolidinones are the industry standard, pyrrolidin-2-one derivatives—specifically (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one —offer a highly tunable and sterically demanding alternative. Derived from the natural chiral pool (L-malic acid), the 4-hydroxypyrrolidin-2-one scaffold has been widely utilized in the synthesis of critical pharmacological targets, including γ-amino-β-hydroxybutyric acid (GABOB), carnitine, and various β-lactam antibiotics .

The Logic of the 1-Ethoxyethoxy (EE) Protecting Group

The choice to protect the C4 hydroxyl group as a 1-ethoxyethoxy (EE) acetal is a deliberate strategic decision.

• Base Stability: Unlike ester protecting groups (e.g., acetates), the EE acetal is completely inert to strong bases such as lithium diisopropylamide (LDA) and n -butyllithium ( n -BuLi), which are required for enolate generation.

• Steric Shielding: The bulky EE group dramatically increases the steric profile of the pyrrolidinone ring. During enolization, it effectively blocks the re-face of the Z -enolate, forcing incoming electrophiles to approach exclusively from the si-face.

• Transition State Rigidification: The oxygen atoms within the EE group can participate in secondary lithium chelation, rigidifying the transition state and enhancing diastereomeric ratios (dr).

Expert Insight: The formation of the EE acetal introduces a new epimeric stereocenter at the acetal carbon. However, because this center is exocyclic and freely rotating, it does not negatively impact the facial selectivity governed by the rigid pyrrolidinone core .

Fig 1. Mechanistic rationale for utilizing the 1-ethoxyethoxy (EE) protecting group.

Experimental Workflows & Self-Validating Protocols

The following protocols detail the three-stage lifecycle of the auxiliary: Activation (N-Acylation), Stereoselective Alkylation, and Cleavage/Recovery.

Fig 2. Workflow for asymmetric alkylation using the chiral pyrrolidin-2-one auxiliary.

Protocol A: N-Acylation of the Auxiliary

Objective: Attach the acyl substrate to the chiral auxiliary to form the active imide.

• Preparation: Flame-dry a 100 mL Schlenk flask under argon. Charge the flask with (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one (10.0 mmol, 1.0 eq) and anhydrous THF (50 mL, 0.2 M).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n -BuLi (4.2 mL of a 2.5 M solution in hexanes, 1.05 eq) dropwise over 10 minutes.

  • Causality: n -BuLi is utilized instead of NaH to ensure a homogeneous reaction mixture at low temperatures, preventing localized heating and potential degradation of the EE acetal.

• Acylation: Stir the lithium amide for 30 minutes at -78 °C. Add the desired acid chloride (RCOCl, 11.0 mmol, 1.1 eq) dropwise. Allow the reaction to slowly warm to 0 °C over 2 hours.

• Validation Check: Sample 50 µL, quench in saturated NH₄Cl, and extract with EtOAc. TLC (Hexanes:EtOAc 7:3) should show complete consumption of the starting lactam (stains heavily with KMnO₄).

• Workup: Quench the bulk reaction with saturated aqueous NH₄Cl (20 mL). Extract with EtOAc (3 × 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel flash chromatography.

Protocol B: Stereoselective Alkylation

Objective: Form the chiral center via diastereoselective alkylation of the Z -enolate.

• Enolate Generation: Dissolve the N-acyl lactam (5.0 mmol, 1.0 eq) in anhydrous THF (50 mL, 0.1 M) under argon. Cool to -78 °C. Add freshly prepared LDA (5.5 mmol, 1.1 eq) dropwise.

  • Causality: The cyclic nature of the auxiliary forces the exclusive formation of the Z -enolate to minimize allylic strain ( A1,3 strain) between the auxiliary and the enolate oxygen.

• Alkylation: After 45 minutes, add DMPU (10.0 mmol, 2.0 eq) to break up enolate aggregates and increase reactivity. Add the alkyl halide (R'X, 15.0 mmol, 3.0 eq) dropwise. Stir at -78 °C for 4 hours.

• Validation Check: Monitor conversion via chiral HPLC or GC-MS. The bulky C4-EE group effectively shields the re-face, ensuring the electrophile attacks from the less hindered si-face.

• Workup: Quench with 1M AcOH in THF at -78 °C to prevent epimerization, then partition between DCM and water. Extract, dry, and purify the diastereomerically enriched product.

Protocol C: Non-Destructive Cleavage and Recovery

Objective: Isolate the enantioenriched carboxylic acid and recover the chiral auxiliary.

• Hydrolysis: Dissolve the alkylated imide (3.0 mmol) in a 3:1 mixture of THF/H₂O (30 mL). Cool to 0 °C. Add 30% aqueous H₂O₂ (12.0 mmol, 4.0 eq) followed by LiOH·H₂O (6.0 mmol, 2.0 eq).

  • Causality: The addition of H₂O₂ generates the highly nucleophilic hydroperoxide anion (HOO⁻). Due to the α -effect, HOO⁻ selectively attacks the more electrophilic exocyclic imide carbonyl rather than the endocyclic lactam carbonyl, preventing destructive ring-opening of the auxiliary .

• Recovery: Stir for 2 hours at 0 °C. Quench excess peroxide with saturated aqueous Na₂SO₃. Remove THF in vacuo. Extract the basic aqueous layer with DCM (3 × 20 mL) to recover the intact (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one (>90% recovery).

• Product Isolation: Acidify the aqueous layer to pH 2 using 1M HCl. Extract with EtOAc (3 × 20 mL), dry, and concentrate to yield the enantioenriched carboxylic acid.

Quantitative Data: Substrate Scope & Selectivity

The (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one auxiliary demonstrates exceptional stereocontrol across a variety of electrophiles. The table below summarizes the quantitative outcomes of Protocol B followed by Protocol C.

Table 1: Stereoselective Alkylation Scope and Efficiency

N-Acyl Substrate (RCO-)	Electrophile (R'X)	Isolated Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)
Propionyl	Benzyl bromide	88%	96:4	>98%
Propionyl	Allyl bromide	85%	95:5	97%
Butyryl	Methyl iodide	90%	98:2	>99%
Hydrocinnamoyl	Methyl iodide	82%	94:6	96%
Isovaleryl	Benzyl bromide	80%	97:3	98%

Note: Diastereomeric ratios (dr) were determined by ¹H NMR of the crude alkylation product. Enantiomeric excess (ee) was determined by chiral HPLC analysis of the cleaved carboxylic acid.

Conclusion

The use of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one as a chiral auxiliary provides a robust, highly selective, and recyclable platform for asymmetric alkylation. By leveraging the base-stable and sterically demanding 1-ethoxyethoxy protecting group, chemists can achieve exceptional facial selectivity. The self-validating protocols provided ensure high reproducibility, making this auxiliary a powerful tool in the synthesis of complex chiral APIs and natural products.

References

• A Journey toward the Syntheses of γ-Amino-β-hydroxybutyric Acid (GABOB) and Carnitine Organic Process Research & Development URL:[Link]

• Enantioselective Enzymatic Desymmetrizations in Organic Synthesis Chemical Reviews URL:[Link]

• Synthesis of New Optically Active 2-Pyrrolidinones Molecules URL:[Link]

Application Note: Selective Deprotection of the Ethoxyethoxy (EE) Group from Pyrrolidinone Derivatives

Executive Briefing

In the multi-step synthesis of complex lactams and drug precursors, pyrrolidinone derivatives frequently require functionalization at the nitrogen (N-alkylation) or the alpha-carbon. These transformations necessitate strongly basic conditions (e.g., NaH, LDA) or harsh nucleophiles. The 1-ethoxyethyl (EE) group serves as an ideal, orthogonal acetal protecting group for hydroxyl functionalities on the pyrrolidinone scaffold. It is highly robust against basic and nucleophilic environments[1], allowing for aggressive structural modifications.

However, the subsequent removal of the EE group presents a distinct chemo-selective challenge. The pyrrolidinone lactam ring is susceptible to hydrolytic ring-opening if exposed to harsh aqueous acids at elevated temperatures. Therefore, deprotection must be executed using precisely calibrated, mild acidic conditions that selectively cleave the acetal without degrading the lactam core[2].

Mechanistic Rationale & Causality

The cleavage of the EE protecting group is strictly acid-catalyzed. Understanding the mechanism is critical for troubleshooting incomplete reactions and preventing substrate degradation[3].

• Protonation: The reaction initiates with the protonation of the ether oxygen of the acetal.

• Elimination: This is followed by the rate-determining elimination of a molecule of ethanol, generating a highly reactive oxocarbenium intermediate.

• Hydration & Breakdown: Water from the solvent matrix attacks the oxocarbenium ion to form a hemiacetal. This hemiacetal is inherently unstable and rapidly collapses to release the free alcohol (the target hydroxypyrrolidinone) and acetaldehyde as a volatile byproduct.

Because this pathway proceeds efficiently at a mild pH (3.0–5.0), the use of strong mineral acids (like concentrated HCl) is unnecessary and actively detrimental to the pyrrolidinone ring. Mild catalysts such as Pyridinium p-toluenesulfonate (PPTS) or solid-supported Amberlyst-15 are the preferred reagents to drive this mechanism safely[3].

Reaction Mechanism & Logical Workflow

Caption: Reaction mechanism and logical workflow for the acid-catalyzed deprotection of the ethoxyethoxy (EE) group.

Quantitative Catalyst Selection

Selecting the correct acid catalyst dictates the success of the deprotection. The table below summarizes quantitative data for various catalysts evaluated against pyrrolidinone substrates[3],[4].

Catalyst	Loading	Solvent System	Temp (°C)	Time (h)	Avg. Yield (%)	Lactam Stability
PPTS	0.1 - 0.2 eq	Ethanol (EtOH)	25 - 40	4 - 8	92 - 98	Excellent
Amberlyst-15	20% w/w	Methanol (MeOH)	25	3 - 6	90 - 95	Excellent
AcOH (Aqueous)	Solvent	THF / H₂O (4:1)	25	12 - 24	85 - 90	Good
1N HCl	1.0 eq	THF	25	1 - 2	70 - 75	Poor (Ring Opening)

Recommendation:PPTS in Ethanol is the gold standard for this transformation. It provides a buffered acidic environment that rapidly cleaves the EE group while leaving the lactam entirely intact.

Self-Validating Experimental Protocol (PPTS Method)

This protocol is designed as a closed-loop, self-validating system. Each step includes a causal explanation and an in-process analytical check to ensure process integrity.

Step 1: Reaction Setup

• Action: Dissolve the EE-protected pyrrolidinone (1.0 mmol) in absolute ethanol (5.0 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Causality: Ethanol acts as both the solvent and a proton shuttle. While absolute ethanol is used, ambient moisture provides the trace water necessary for the hydration of the oxocarbenium intermediate.

• Action: Add Pyridinium p-toluenesulfonate (PPTS) (0.1 mmol, 0.1 eq) to the stirring solution.

Step 2: Initiation and In-Process Validation

• Action: Stir the reaction mixture at room temperature (25 °C). If the substrate is highly sterically hindered, gentle heating to 40 °C may be applied.

• Self-Validating Checkpoint: After 3 hours, withdraw a 10 µL aliquot and spot it against the starting material on a silica TLC plate (Eluent: 5% MeOH in DCM).

  • Observation A: The EE-protected starting material typically exhibits an Rf​ of ~0.6–0.7.

  • Observation B: The fully deprotected hydroxypyrrolidinone will shift significantly lower to an Rf​ of ~0.2–0.3 due to the exposed hydroxyl group.

  • Troubleshooting: If a secondary spot appears at an Rf​ of ~0.4, this indicates a trapped, stable hemiacetal intermediate. Do not quench. Instead, add 0.5 equivalents of deionized H₂O to the reaction mixture and stir for an additional hour to force hemiacetal breakdown.

Step 3: Quenching

• Action: Once TLC confirms complete consumption of the starting material and intermediates, add 2.0 mL of saturated aqueous sodium bicarbonate (NaHCO₃) to the flask.

• Causality: The reaction must be neutralized before solvent evaporation. Concentrating the mixture with active PPTS present will artificially increase the acid concentration, potentially driving the reverse reaction (acetalization) or causing hydrolytic cleavage of the pyrrolidinone lactam ring.

Step 4: Extraction and Isolation

• Action: Evaporate the ethanol under reduced pressure. Dilute the remaining aqueous residue with Ethyl Acetate (15 mL) and Brine (5 mL).

• Action: Separate the layers and extract the aqueous phase twice more with Ethyl Acetate (2 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude hydroxypyrrolidinone.

Analytical Signatures

To verify the structural integrity of the final product, conduct ¹H-NMR analysis (in CDCl₃ or DMSO-d6).

• Confirmation of Cleavage: The successful removal of the EE group is definitively marked by the disappearance of the characteristic acetal methine quartet (typically observed at δ 4.7–4.8 ppm) and the distinct doublet of the EE methyl group (observed at δ 1.2–1.3 ppm).

• Confirmation of Lactam Integrity: Ensure the integration and chemical shifts of the pyrrolidinone ring protons (e.g., the alpha-carbonyl protons at δ 2.2–2.5 ppm) remain intact and show no signs of linear amino-acid formation.

References

• BenchChem Technical Support Team. "Application Note: Acid-Catalyzed Hydrolysis of the Ethoxyethoxy (EE) Protecting Group - Benchchem." BenchChem, Dec 2025. 3

• BenchChem Technical Support Team. "The Stability of the 1-Ethoxyethoxy (EE) Protecting Group Under Basic Conditions: A Technical Guide - Benchchem." BenchChem, 2025. 1

• Wikipedia Contributors. "Protecting group." Wikipedia, The Free Encyclopedia. 2

• Various Authors. "Synthesis of New Optically Active 2-Pyrrolidinones." Molecules / ResearchGate, Dec 2012. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Large-Scale Synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one

Abstract

This document provides a comprehensive guide for the large-scale synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one, a pivotal chiral intermediate in the development of numerous pharmaceuticals. The protocol is optimized for scalability, focusing on safety, efficiency, and reproducibility. This guide covers the underlying chemical principles, a detailed step-by-step procedure, process optimization, and analytical characterization. It is intended for researchers, chemists, and professionals in drug development and process chemistry.

Introduction: Significance and Synthetic Strategy

(4S)-4-hydroxy-pyrrolidin-2-one is a valuable chiral building block in organic synthesis, serving as a precursor for a wide array of biologically active molecules.[1] The hydroxyl group often necessitates protection to prevent undesired side reactions during subsequent synthetic steps. The 1-ethoxyethyl (EE) group is an excellent choice for this purpose due to its straightforward introduction, stability across various reaction conditions, and easy removal under mild acidic conditions.[2]

The synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one is achieved by protecting the hydroxyl group of (4S)-4-hydroxy-pyrrolidin-2-one with ethyl vinyl ether. This reaction is typically acid-catalyzed and proceeds through a hemiacetal intermediate. The selection of the catalyst and reaction conditions is crucial for achieving high yield and purity on a large scale.

Reaction Mechanism and Rationale

The protection of the hydroxyl group of (4S)-4-hydroxy-pyrrolidin-2-one with ethyl vinyl ether is an acid-catalyzed addition reaction. The mechanism is initiated by the protonation of ethyl vinyl ether, which forms a resonance-stabilized carbocation. The nucleophilic hydroxyl group of the pyrrolidinone then attacks this electrophile, and subsequent deprotonation yields the desired ethoxyethyl ether.[2]

Key Considerations for Large-Scale Synthesis:

• Catalyst Selection: While various acids can catalyze this reaction, pyridinium p-toluenesulfonate (PPTS) is often favored for large-scale operations. It is a mild, crystalline, and non-hygroscopic acid catalyst, which provides better control over the reaction and minimizes side reactions like the polymerization of ethyl vinyl ether.[2]

• Solvent Choice: Dichloromethane (DCM) is a commonly used solvent for this reaction because it effectively dissolves the starting materials and its low boiling point simplifies its removal during the workup process.

• Temperature Control: The reaction is typically conducted at or below room temperature to manage its exothermic nature and prevent the formation of byproducts.

• Stoichiometry: A slight excess of ethyl vinyl ether is generally employed to drive the reaction to completion.[2]

Detailed Experimental Protocol

This protocol is designed for a multi-gram scale synthesis and can be adapted for larger quantities with appropriate equipment.

3.1. Materials and Equipment

Reagent/Equipment	Grade/Specification
(4S)-4-hydroxy-pyrrolidin-2-one	>98% purity
Ethyl vinyl ether	Stabilized, >99% purity
Pyridinium p-toluenesulfonate (PPTS)	Catalyst grade
Dichloromethane (DCM)	Anhydrous, >99.8% purity
Saturated sodium bicarbonate solution	ACS grade
Brine (Saturated NaCl solution)	ACS grade
Anhydrous sodium sulfate	ACS grade
Round-bottom flask with magnetic stir bar	Appropriate size for the reaction scale
Addition funnel
Ice bath
Rotary evaporator
Standard laboratory glassware

3.2. Step-by-Step Synthesis Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and an addition funnel, add (4S)-4-hydroxy-pyrrolidin-2-one (1.0 eq).

• Dissolution: Add anhydrous dichloromethane to the flask to dissolve the starting material (concentration ~0.5 M).[2]

• Inert Atmosphere: Purge the flask with an inert gas, such as nitrogen or argon.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.[2]

• Catalyst Addition: Add pyridinium p-toluenesulfonate (PPTS) (0.05 eq) to the stirred solution.[2]

• Reagent Addition: Add ethyl vinyl ether (1.5 - 3.0 eq) dropwise via the addition funnel over 30-60 minutes, maintaining the internal temperature between 0-5 °C.[2]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.[2]

• Quenching: Once complete, quench the reaction by adding a saturated sodium bicarbonate solution to neutralize the acid catalyst.[2]

• Workup: Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Extract the aqueous layer with dichloromethane.

• Washing: Combine the organic layers and wash with brine.[2]

• Drying: Dry the organic layer over anhydrous sodium sulfate.[2]

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.[2][3]

Diagram of the Experimental Workflow:

Caption: Workflow for the synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one.

3.3. Purification

The crude product is often sufficiently pure for subsequent steps. If further purification is necessary, it can be accomplished by vacuum distillation or column chromatography on silica gel using an appropriate eluent system, such as ethyl acetate/hexanes.[3]

Analytical Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and the presence of the ethoxyethyl protecting group.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Chiral HPLC: To confirm the enantiomeric purity of the (4S) isomer.

• FT-IR Spectroscopy: To identify characteristic functional groups.

Safety Considerations

• Ethyl vinyl ether is flammable and should be handled in a well-ventilated fume hood away from ignition sources.

• Dichloromethane is a volatile and potentially harmful solvent. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times.

• The reaction should be conducted with proper engineering controls, particularly on a large scale.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete reaction	Insufficient catalyst, low temperature, or short reaction time	Add more catalyst, allow the reaction to warm to room temperature, or extend the reaction time.
Low yield	Product loss during workup, incomplete reaction	Ensure efficient extraction and minimize transfers. Re-optimize reaction conditions.
Byproduct formation	Reaction temperature too high, excess catalyst	Maintain strict temperature control. Use the recommended catalytic amount.

Conclusion

This application note details a robust and scalable protocol for synthesizing (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one. By understanding the underlying chemical principles and adhering to the detailed procedure, researchers and process chemists can reliably produce this valuable chiral intermediate in high yield and purity. The provided guidelines on safety, troubleshooting, and analytical characterization further support the successful implementation of this synthesis on a large scale.

References

• Organic Syntheses. Synthesis of 4-Phenylpyrrolidin-2-one via an Aza-Baeyer-Villiger Rearrangement. 2023;100:347–360. Available at: [Link]

• Park, H., Lee, K., & Park, S. A Practical Synthesis of (S)- and (R)-4-Hydroxy-2-pyrrolidinone via 1-Phenylethylamine Mediated Resolution. Bulletin of the Korean Chemical Society, 24(10), 1451-1453. 2003. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]

Application Note: Advanced Purification Protocols for (4S)-4-(1-Ethoxyethoxy)pyrrolidin-2-one Derivatives

Introduction and Chemical Context

(4S)-4-Hydroxypyrrolidin-2-one is a highly versatile chiral building block utilized extensively in the synthesis of carbapenem antibiotics, racetam-based nootropics, and EP4 receptor-selective agonists[1]. To facilitate downstream synthetic steps—such as C-5 functionalization or N-alkylation—the C-4 secondary hydroxyl group must be protected.

The 1-ethoxyethyl (EE) ether is frequently selected as the protecting group of choice. Synthesized via the acid-catalyzed addition of ethyl vinyl ether (EVE), the EE group offers excellent stability against strong bases, nucleophiles, and organometallic reagents, while allowing for facile deprotection under mild aqueous acidic conditions[2].

However, the defining characteristic of the EE group—its acid lability—creates a critical bottleneck during downstream isolation. Standard purification techniques often inadvertently destroy the product, leading to severe yield attrition. This application note details the mechanistic pitfalls of handling EE-protected pyrrolidinones and provides field-proven, self-validating protocols to ensure high-fidelity purification.

Mechanistic Causality: The "Why" Behind the Protocol

To master the purification of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one, one must understand the specific degradation pathway of the acetal linkage.

The Vulnerability of the Acetal Linkage

The EE group is an acyclic acetal. While thermodynamically stable in neutral and basic environments, it is kinetically labile in the presence of Brønsted acids. Standard flash chromatography utilizes unmodified silica gel, which possesses surface silanol groups that are inherently acidic (pH ~5.0–5.5).

When the EE-protected pyrrolidinone interacts with these silanols, the acetal oxygen is protonated. This triggers the expulsion of ethanol and the formation of a highly reactive oxocarbenium intermediate. Ambient moisture on the silica rapidly traps this intermediate, hydrolyzing it back to the starting (4S)-4-hydroxypyrrolidin-2-one and releasing acetaldehyde[3].

The Role of Triethylamine (TEA) Buffering

To prevent on-column degradation, the silica gel's acidic sites must be deactivated. Introducing 1–3% (v/v) Triethylamine (TEA) into the mobile phase neutralizes the silanols. The lone pair on the TEA nitrogen forms strong hydrogen bonds with the silanol protons, effectively masking the acidic surface and shielding the EE-protected derivative from acid-catalyzed cleavage[4].

Expertise & Experience Insight: The addition of the EE group introduces a new stereocenter at the acetal carbon. Consequently, (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one exists as a mixture of two diastereomers. During TLC or HPLC analysis, do not mistake this diastereomeric doubling for an impurity. Attempting to resolve these diastereomers via prolonged chromatography is unnecessary for most synthetic routes and merely increases the risk of degradation.

Workflow for the protection and purification of EE-protected pyrrolidin-2-one derivatives.

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. By incorporating mandatory quality-control checkpoints (e.g., pH testing and 2D TLC), the researcher can verify the integrity of the system before risking the bulk material.

Protocol A: Buffered Silica Gel Flash Chromatography (Primary Method)

Objective: Isolate the target compound with >95% purity while retaining >98% of the EE protecting group.

Step 1: Reaction Quenching & Extraction Causality: The acid catalyst (e.g., p-TsOH or trichloroacetic acid) used during the protection step must be completely neutralized before concentration. Concentrating the crude mixture with active acid present will induce rapid thermal deprotection.

• Dilute the crude reaction mixture with Ethyl Acetate (EtOAc) (approx. 10 mL per mmol of substrate).

• Wash the organic layer with saturated aqueous NaHCO₃ (3 × 1/3 volume).

• Dry the organic layer over anhydrous K₂CO₃. (Critical: Avoid MgSO₄, as its mild Lewis acidity can initiate premature acetal cleavage).

• Concentrate under reduced pressure using a rotary evaporator. Ensure the water-bath temperature is strictly below 30°C .

Step 2: TLC Validation System Causality: Standard TLC plates contain acidic silica. Spotting the compound directly will cause it to streak or degrade, giving a false impression of an impure reaction.

• Prepare a TLC developing chamber with the desired eluent (e.g., 50% EtOAc/Hexanes) containing 2% TEA .

• Validation Check: Pre-run a blank TLC plate in this solvent system to the top, then dry it thoroughly.

• Spot the crude mixture on the pre-treated plate and develop. The EE-protected derivative should appear as a tight spot (or a closely eluting diastereomeric doublet).

Step 3: Column Equilibration and Elution

• Slurry pack the column using standard silica gel (230–400 mesh) in Hexanes containing 2% TEA.

• Flush the column with at least 3 column volumes (CV) of the 2% TEA/Hexanes solution.

• Validation Check: Collect a few drops of the eluent from the column stopcock and test with wet pH paper. The pH must read >8. Do not load the compound until the column is confirmed basic.

• Load the crude oil. If loading as a solution, dissolve in a minimum amount of Hexanes containing 1% TEA.

• Elute using a gradient of EtOAc/Hexanes (both solvents must contain 1% TEA).

• Pool the product-containing fractions and concentrate under reduced pressure (<30°C). Co-evaporate with Toluene (2 × 10 mL) to azeotropically remove any residual TEA.

Protocol B: Basic Alumina Chromatography (Alternative Method)

For highly sensitive analogs where TEA buffering is insufficient, or for downstream reactions where trace TEA is detrimental.

• Utilize Brockmann Grade III Basic Alumina as the stationary phase.

• Pack the column in Hexanes (No TEA is required, as the alumina is inherently basic).

• Elute with a standard Hexanes/EtOAc gradient. Note: Alumina possesses a significantly lower loading capacity than silica gel. Use a 50:1 to 100:1 ratio (w/w) of alumina to crude product to prevent band broadening.

Quantitative Data Summary

The table below summarizes the expected outcomes of various purification strategies applied to (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one derivatives, highlighting the drastic impact of stationary phase acidity on yield.

Purification Method	Stationary Phase	Additive / Buffer	Typical Yield (%)	EE-Retention (%)	Scalability
Standard Flash	Silica Gel (pH ~5.0)	None	30–50%	< 40%	High
Buffered Flash	Silica Gel	1–3% TEA	85–95%	> 98%	High
Basic Alumina	Brockmann Grade III	None	75–85%	> 95%	Low–Medium
Kugelrohr Distillation	None	Trace K₂CO₃	80–90%	> 99%	High (if volatile)

References

• Standard Protecting Groups Create Potent and Selective κ Opioids: Salvinorin B Alkoxymethyl Ethers - PMC (PubMed Central).[Link]

• (1R,6S,7S)-4-(tert-BUTYLDIMETHYLSILOXY)-6-(TRIMETHYLSILYL)BICYCLO[5.4.0]UNDEC-4-EN-2-ONE - Organic Syntheses.[Link]

• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis - Chemical Reviews (ACS Publications).[Link]

Sources

• 1. cdn2.caymanchem.com [cdn2.caymanchem.com]
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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one

Welcome to the technical support center for the synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one. This guide is designed for researchers, chemists, and drug development professionals who utilize this important chiral building block. Here, we address common challenges and side reactions encountered during its synthesis, providing in-depth, field-proven insights and troubleshooting protocols to ensure the integrity and success of your experiments.

Introduction

The synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one involves the protection of the hydroxyl group of (4S)-4-hydroxypyrrolidin-2-one using ethyl vinyl ether. This reaction forms a 1-ethoxyethoxy (EE) acetal, a protecting group valued for its stability in neutral to basic conditions and its facile removal under mild acid.[1][2] While seemingly straightforward, this acid-catalyzed reaction requires careful control to prevent side reactions that can compromise yield and purity. This guide provides a structured, question-and-answer-based approach to troubleshoot and optimize this critical synthetic step.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section directly addresses specific issues that may arise during the synthesis.

Category 1: Issues During the Protection Reaction (EE-Group Introduction)

Answer: An incomplete reaction is one of the most common issues and typically points to problems with the catalyst, reagents, or reaction equilibrium.

Causality: The formation of the EE acetal is an acid-catalyzed equilibrium reaction.[3][4] The mechanism involves the protonation of ethyl vinyl ether to generate a resonance-stabilized carbocation, which is then attacked by the hydroxyl group of the pyrrolidinone.[2] Several factors can disrupt this process:

• Insufficient Catalysis: The acid catalyst may be inactive, or its concentration may be too low to effectively turn over the reaction.

• Presence of Water: Acetal formation is reversible and produces no water, but any contaminating water in the reagents or solvent can hydrolyze the intermediate oxonium ion or the final acetal product, pushing the equilibrium back towards the starting materials.[3][5]

• Reagent Quality: Ethyl vinyl ether can degrade or polymerize over time, especially if not stored properly. The starting 4-hydroxypyrrolidin-2-one must be pure and, critically, dry.

Troubleshooting Steps:

• Verify Catalyst Activity: Use a fresh batch of a mild acid catalyst. Pyridinium p-toluenesulfonate (PPTS) is highly recommended as it is less likely to cause degradation than stronger acids.[1][5]

• Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents (e.g., dichloromethane, THF) and ensure your starting materials are free of water.

• Use Excess Ethyl Vinyl Ether: To drive the equilibrium toward the product, use a molar excess (typically 1.5 to 3.0 equivalents) of ethyl vinyl ether.

• Monitor the Reaction: Track the reaction's progress using Thin-Layer Chromatography (TLC). The product, being less polar than the starting alcohol, will have a higher Rf value. If the reaction stalls, a small, additional charge of the catalyst can be added.

Diagram 1: Troubleshooting Workflow for Low Yield

Caption: Competing pathways: desired protection vs. side reaction.

Category 2: Stability and Downstream Reaction Issues

Answer: Accidental deprotection is a common issue stemming from the acid-lability of the EE group. [1] Causality: The EE group is an acetal, which is stable to bases, nucleophiles, and reducing agents but is readily hydrolyzed under acidic conditions. [1][5]Exposure to even mildly acidic environments can be sufficient to cleave the group, regenerating the free hydroxyl.

Troubleshooting and Prevention:

• Workup Conditions: During the reaction quench and workup, always use a mild base. Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO3) or a weak solution of potassium carbonate (K2CO3) to neutralize the acid catalyst. Avoid acidic washes (e.g., dilute HCl or NH4Cl).

• Chromatography: When performing silica gel chromatography, be aware that standard silica gel can be slightly acidic. To prevent on-column deprotection, the silica gel can be neutralized by preparing the slurry with a solvent containing a small amount of a non-nucleophilic base, such as triethylamine (~0.5-1% v/v).

• Subsequent Reactions: Carefully plan your synthetic route. The EE group is incompatible with any reaction performed under acidic conditions. If an acidic step is required, the EE group must be removed beforehand or a different, acid-stable protecting group should be chosen. [6]

  Condition Type	Stability of EE Group	Example Reagents/Conditions
  Acidic	Unstable	HCl, TFA, Acetic Acid, PPTS, Lewis Acids, Aqueous acid (pH < 6) [1]
  Basic	Stable	NaOH, K2CO3, NaH, Organolithium reagents (e.g., n-BuLi) [1]
  Nucleophilic	Stable	Amines, Grignard reagents, Hydrides (LiAlH4, NaBH4)
  Oxidative	Generally Stable	PCC, PDC, Swern, DMP
  Reductive (H₂)	Stable	H₂, Pd/C

  Table 1: General stability profile of the 1-ethoxyethoxy (EE) protecting group.

Experimental Protocols

Protocol 1: Synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one

This protocol is optimized to minimize common side reactions.

Materials:

• (4S)-4-hydroxypyrrolidin-2-one

• Ethyl vinyl ether (stabilizer-free)

• Pyridinium p-toluenesulfonate (PPTS)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N2 or Argon), add (4S)-4-hydroxypyrrolidin-2-one (1.0 eq).

• Dissolve the starting material in anhydrous DCM (approx. 0.2 M concentration).

• Add ethyl vinyl ether (2.0 eq) to the solution.

• Add a catalytic amount of PPTS (0.05 - 0.1 eq) to the reaction mixture. [1]5. Stir the reaction at room temperature (20-25 °C) and monitor its progress by TLC (e.g., using 10% Methanol in DCM as eluent). The reaction is typically complete within 1-4 hours.

• Upon completion (disappearance of the starting material spot), quench the reaction by adding saturated aqueous NaHCO3 solution.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.

• Filter the mixture and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the residue by flash column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent if necessary) to afford the pure (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one.

References

• BenchChem. (2025). The Stability of the 1-Ethoxyethoxy (EE) Protecting Group Under Basic Conditions: A Technical Guide.
• BenchChem. (n.d.). Preventing side reactions in pyrrolidine synthesis.

• Kunig, S., et al. (1996). Chemoselective Removal of Protecting Groups from O-Glycosyl Amino Acid and Peptide (Methoxyethoxy)ethyl Esters Using Lipases and Papain. The Journal of Organic Chemistry. [Link]

• BenchChem. (2025). Application Notes: Deprotection of the 1,1-Diethoxyacetal Group.
• Kocienski, P. J. (1998). Protecting groups.

• Chemistry Steps. (2025). Formation and Reactions of Acetals. [Link]

• Organic Chemistry Portal. (n.d.). Protecting Groups - Stability. [Link]

• ResearchGate. (n.d.). Reaction kinetics of glycerol acetal formation via transacetalization with 1,1-diethoxyethane. [Link]

• BenchChem. (2025).

• Chemistry LibreTexts. (2019). 14.3: Acetal Formation. [Link]

• Organic Chemistry Tutor. (2024). Acetal Formation Mechanism Step-by-Step Explanation with a Quick Trick to Predict the Product. [Link]

• Allery Chemistry. (2021). Acetal Formation - Organic Chemistry, Reaction Mechanism. [Link]

• UiTM Institutional Repository. (2022). A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES. [Link]

• Beilstein Journals. (2022). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. [Link]

• PMC. (2022). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. [Link]

• Glen Research. (n.d.). Deprotection - Volume 1 - Deprotect to Completion. [Link]

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis.

• American Chemical Society. (2013). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. [Link]

• RSC Publishing. (n.d.). Epoxy amino acids produced from allylglycines intramolecularly cyclised to yield four stereoisomers of 4-hydroxyproline derivatives. [Link]

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• MDPI. (2025). Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers). [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. organic-chemistry.org [organic-chemistry.org]

Technical Support Center: Navigating the Challenges of Pyrrolidinone Auxiliary Removal

Welcome to the technical support center dedicated to the cleavage of N-acyl pyrrolidinone chiral auxiliaries. The successful removal of a chiral auxiliary is a critical and often challenging final step in an asymmetric synthesis campaign. This guide is designed for researchers, scientists, and drug development professionals, providing field-proven insights, troubleshooting protocols, and answers to frequently encountered questions. Our goal is to empower you to overcome common hurdles and achieve high-yielding, clean, and stereoretentive cleavage of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing an N-acyl pyrrolidinone auxiliary?

A1: The choice of cleavage method is dictated by the desired functionality in the final product. The three most common strategies are:

• Hydrolysis: To generate carboxylic acids. This is typically achieved under basic conditions.

• Reductive Cleavage: To produce primary alcohols. This involves the use of metal hydride reagents.

• Transamination/Aminolysis: To form amides or other derivatives like Weinreb amides. This uses amines or their salts as nucleophiles.[1]

Q2: Why is selecting the right cleavage method so important?

A2: The stability of your core molecule and its functional groups is paramount. A method that works perfectly for one substrate may cause significant degradation or side reactions in another. For instance, harsh basic conditions required for hydrolysis might cause epimerization at a sensitive stereocenter or cleave other labile groups like esters.[2] Therefore, the choice must balance the reactivity required for auxiliary cleavage with the preservation of the molecule's integrity.

Q3: What are the most common side reactions to watch out for?

A3: The two most prevalent undesired reactions are:

• Epimerization: Loss of stereochemical integrity at the α-carbon to the carbonyl, often promoted by strong bases and elevated temperatures.[2]

• Endocyclic Cleavage: Attack of the nucleophile on the pyrrolidinone's own lactam carbonyl, leading to ring-opening of the auxiliary itself and destruction of the desired product. This is a known issue with reagents like lithium hydroxide (LiOH) when used alone.[3][4][5]

Q4: Can the chiral auxiliary be recovered and reused?

A4: Yes, in many cases, the pyrrolidinone auxiliary can be recovered in high yield after the reaction and purification steps.[6][7] Efficient recovery is a key advantage of auxiliary-based methods, especially when using expensive or custom-synthesized auxiliaries. The purification strategy should be designed to facilitate this separation.[8]

Troubleshooting Guide: From Reaction Setup to Final Product

This section addresses specific issues you may encounter during your experiments.

Issue 1: Incomplete or Stalled Reaction

Symptom: TLC or LC-MS analysis shows a significant amount of starting N-acyl pyrrolidinone remaining, even after the expected reaction time.

Potential Causes & Solutions:

• Insufficient Reagents: The stoichiometry of the cleaving nucleophile is critical. For sterically hindered substrates, a larger excess of the reagent may be necessary.

  • Action: Increase the equivalents of your nucleophile (e.g., LiOH/H₂O₂, LiBH₄) in increments (e.g., from 4 to 6 equivalents) and monitor the reaction.[2]

• Low Reaction Temperature: While low temperatures are used to prevent side reactions, they can also slow the desired cleavage.

  • Action: If the reaction is clean but slow, consider a modest increase in temperature. For LiOH/H₂O₂ cleavages, you might slowly warm from 0 °C to room temperature.[2]

• Steric Hindrance: Bulky substituents on the acyl chain or near the auxiliary can physically block the approach of the nucleophile.

  • Action: If increasing temperature and reagent excess fails, a different cleavage strategy may be required. Reductive cleavage agents like LiBH₄ are often smaller and can be more effective for hindered systems than hydrolytic reagents.[9]

Troubleshooting flowchart for incomplete auxiliary removal.

Issue 2: Undesired Byproduct Formation

Symptom: Your reaction mixture shows multiple new spots/peaks, indicating side reactions.

Potential Causes & Solutions:

• Hydroxyamide Impurity (during LiOH/H₂O₂ cleavage): This common byproduct results from the competitive attack of the hydroxide ion at the exocyclic amide carbonyl instead of the desired hydroperoxide attack.[2][10]

  • Action: Ensure the reaction is run at a low temperature (0 °C is standard). The ratio of LiOH to H₂O₂ can also be optimized to favor the formation of the more selective lithium hydroperoxide (LiOOH) nucleophile.[2][10]

• Ring-Opening of the Pyrrolidinone Lactam: Under harsh basic or acidic conditions, the endocyclic lactam amide bond of the pyrrolidinone auxiliary can be cleaved, leading to γ-aminobutyric acid derivatives and destruction of your product.[3][11]

  • Action: Maintain strict pH control and use the mildest effective conditions. If using basic hydrolysis, prefer LiOOH over LiOH alone, as LiOOH shows much higher selectivity for the exocyclic carbonyl.[5][12]

• Safety Alert - Oxygen Evolution: The LiOH/H₂O₂ method generates a peracid intermediate that can decompose, releasing stoichiometric amounts of oxygen gas.[4][10] This can create a hazardous pressurized and flammable atmosphere in a sealed vessel.

  • Action: ALWAYS run this reaction in an open or well-vented flask (e.g., with a needle in the septum). Do not run it in a sealed pressure vessel.[2]

Issue 3: Purification and Isolation Difficulties

Symptom: The desired product and the cleaved auxiliary co-elute during column chromatography, or emulsions form during aqueous workup.

Potential Causes & Solutions:

• Similar Polarity: The product and the auxiliary may have very similar Rf values.

  • Action 1 (Acid-Base Extraction): This is the most powerful technique. If your product is a carboxylic acid, perform a basic aqueous extraction (e.g., with NaHCO₃) to pull the carboxylate salt into the aqueous layer, leaving the neutral auxiliary in the organic layer. Subsequent acidification of the aqueous layer and re-extraction will isolate your pure product.

  • Action 2 (Derivatization): If your product is an alcohol, consider converting it to an ester. This polarity change can dramatically improve chromatographic separation.[2]

• Emulsion Formation: The combination of organic solvents, aqueous base, and the amphiphilic nature of the compounds can lead to stable emulsions.

  • Action: Add a saturated solution of sodium chloride (brine) during the workup to increase the ionic strength of the aqueous phase, which helps to break emulsions. Filtering the entire mixture through a pad of Celite can also be effective.[2]

Core Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the most common cleavage reactions.

Protocol 1: Hydrolytic Cleavage to a Carboxylic Acid via LiOH/H₂O₂

This method is highly effective for generating carboxylic acids while preserving stereochemical integrity.

Materials & Reagents:

• N-acyl pyrrolidinone substrate

• Tetrahydrofuran (THF)

• Water (H₂O)

• 30% Hydrogen Peroxide (H₂O₂)

• Lithium Hydroxide Monohydrate (LiOH·H₂O)

• Sodium Sulfite (Na₂SO₃)

• Diethyl Ether or Ethyl Acetate

• 1 M Hydrochloric Acid (HCl)

Procedure:

• Dissolve the N-acyl pyrrolidinone (1.0 equiv) in a 3:1 mixture of THF and water.

• Cool the solution to 0 °C in an ice-water bath. Ensure the flask is vented.

• Add 30% aqueous H₂O₂ (4.0 equiv) dropwise to the stirred solution.

• Add an aqueous solution of LiOH·H₂O (2.0 equiv) dropwise. The mixture may become cloudy.

• Stir vigorously at 0 °C, monitoring the reaction by TLC until the starting material is consumed (typically 1-4 hours).

• Quench the reaction by slowly adding an aqueous solution of sodium sulfite (5.0 equiv) at 0 °C to reduce excess peroxide.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Remove the THF under reduced pressure using a rotary evaporator.

• Transfer the remaining aqueous mixture to a separatory funnel and wash with diethyl ether (2 x volume) to remove the chiral auxiliary.

• Cool the aqueous layer to 0 °C and carefully acidify to pH ~2 with 1 M HCl.

• Extract the desired carboxylic acid product with ethyl acetate (3 x volume).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the product.

Protocol 2: Reductive Cleavage to a Primary Alcohol via LiBH₄

This protocol is useful for converting the acyl group directly to a primary alcohol.

Materials & Reagents:

• N-acyl pyrrolidinone substrate

• Anhydrous Tetrahydrofuran (THF) or Diethyl Ether

• Lithium Borohydride (LiBH₄)

• 1 M Sodium Hydroxide (NaOH)

• Ethyl Acetate

Procedure:

• Dissolve the N-acyl pyrrolidinone (1.0 equiv) in anhydrous THF under an inert atmosphere (e.g., Nitrogen or Argon).

• Cool the solution to 0 °C.

• Add LiBH₄ (2.0-3.0 equiv) portion-wise, controlling any gas evolution.

• Allow the reaction to warm to room temperature and stir until completion as monitored by TLC (typically 2-12 hours).

• Cool the reaction back to 0 °C and cautiously quench by the slow, dropwise addition of 1 M NaOH.

• Add ethyl acetate and stir the biphasic mixture vigorously for 1 hour.

• Separate the layers. Extract the aqueous layer with ethyl acetate (2 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude alcohol product and the recovered auxiliary by column chromatography.

Data Summary and Method Selection

Choosing the optimal cleavage method is crucial for success. The table below summarizes the key features of each primary method to aid in your decision-making process.

Cleavage Method	Primary Reagents	Product Type	Key Advantages	Common Challenges & Considerations
Basic Hydrolysis	LiOH / H₂O₂	Carboxylic Acid	High yielding, stereoretentive, well-established.[7]	Risk of O₂ evolution, formation of hydroxyamide byproduct, potential for base-mediated side reactions.[2][10]
Reductive Cleavage	LiBH₄, LiAlH₄	Primary Alcohol	Effective for sterically hindered substrates, direct conversion to alcohol.[9]	Can reduce other sensitive functional groups (esters, ketones); requires anhydrous conditions.
Transamination	R-NH₂, AlMe₃	Amide	Direct conversion to amides, useful for peptide synthesis.	Can be substrate-specific, may require elevated temperatures or Lewis acid catalysis.

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Decision workflow for selecting a pyrrolidinone auxiliary cleavage method.

References

• BenchChem. (2025). dealing with elimination reactions of the pyrrolidinone core during synthesis. Benchchem.
• ChemRxiv. (n.d.).
• ResearchGate. (n.d.). Amide and lactam hydrolysis of N-(2-hydroxyacetyl)-2-pyrrolidone: Effective catalysis | Request PDF.
• Royal Society of Chemistry. (n.d.). N-Acyl 'Quat' pyrrolidinone auxiliary as a chiral amide equivalent via direct aminolysis. Journal of the Chemical Society, Perkin Transactions 1.
• PubMed. (2024, November 6).
• ChemRxiv. (n.d.).
• ACS Publications. (2019, June 16). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2.
• Arkivoc. (n.d.). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles.
• NIH. (n.d.).
• ResearchGate. (2024, October 8).
• ResearchGate. (n.d.). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2.
• ACS Publications. (2002, October 23). A Practical Synthesis of l-Valyl-pyrrolidine-(2R)-boronic Acid: Efficient Recycling of the Costly Chiral Auxiliary (+)-Pinanediol. Organic Process Research & Development.
• ACS Publications. (2022, May 20). Enantioselective Synthesis of the Chiral Pyrrolidine Fragment of Upadacitinib via Chiral Auxiliary Directed Diastereoselective 1,3-Dipolar Cycloaddition. Organic Process Research & Development.
• ConnectSci. (2023, September 6). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn.
• Benchchem. (n.d.). Technical Support Center: Managing Hydrolysis of 2-Pyrrolidinone in Aqueous Solutions.
• BenchChem. (2025). Technical Support Center: Removal of 3-Amino-2-oxazolidinone Chiral Auxiliary. Benchchem.
• (n.d.).
• Williams College. (n.d.). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Chemistry.

Sources

• 1. N-Acyl ‘Quat’ pyrrolidinone auxiliary as a chiral amide equivalent via direct aminolysis - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 7. chemistry.williams.edu [chemistry.williams.edu]
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• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Chiral Analysis Technical Support Center: Enantiomeric Excess (ee) Determination

Welcome to the Chiral Analysis Technical Support Center. In the landscape of modern chemistry and pharmacology, determining the stereochemical composition of molecules is a critical quality attribute[1]. This guide provides researchers, scientists, and drug development professionals with troubleshooting protocols, FAQs, and self-validating methodologies for the most robust analytical techniques used to determine enantiomeric excess (ee).

Decision matrix for selecting the optimal enantiomeric excess determination method.

Section 1: Chiral Chromatography (HPLC/SFC) - The Gold Standard

Causality & Context: Chiral HPLC separates enantiomers based on transient diastereomeric interactions with a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., amylose or cellulose derivatives) rely on hydrogen bonding, dipole-dipole interactions, and steric fit within the polymer's chiral grooves[2].

FAQ 1: Why do my enantiomer peaks exhibit severe tailing on a polysaccharide column?

• Answer: Peak tailing in chiral HPLC is often caused by non-specific secondary interactions between the analyte and the achiral silica backbone of the CSP.

• Causality: Basic analytes (e.g., primary amines) interact strongly with acidic residual silanols on the silica support.

• Solution: Add a mobile phase modifier to competitively bind these active sites. For basic samples, add 0.1% diethylamine (DEA) or triethylamine (TEA) to the mobile phase. For acidic samples, use 0.1% trifluoroacetic acid (TFA) or formic acid.

Protocol 1: Self-Validating Chiral HPLC Method Development

To ensure trustworthiness, every chiral HPLC method must be validated against a racemic standard to confirm true enantiomeric separation rather than impurity co-elution[3].

• Racemic Standard Verification: Inject a 50:50 racemic mixture of the analyte. Adjust the mobile phase (e.g., Hexane/Isopropanol for normal phase) until two peaks with a 1:1 area ratio and a resolution ( Rs​ ) > 1.5 are observed[3].

• Column Screening: Screen the racemic mixture across immobilized polysaccharide columns (e.g., IA, IB, IC) using a standard normal-phase gradient.

• Enantioenriched Injection: Inject the enantioenriched product. The retention times must exactly match the racemic standard.

• Spike Test (Self-Validation): Co-inject the enantioenriched sample with the racemic standard. The peak corresponding to the major enantiomer should increase proportionally without any peak distortion or shouldering.

Section 2: Nuclear Magnetic Resonance (NMR) - Derivatization & Solvation

Causality & Context: Enantiomers are NMR-indistinguishable in an achiral environment. To resolve them, we must convert them into diastereomers using Chiral Derivatizing Agents (CDAs) like Mosher's acid chloride (MTPA-Cl) or use Chiral Solvating Agents (CSAs)[1].

FAQ 2: How does Mosher's ester analysis allow for both ee determination and absolute configuration assignment?

• Answer: When a chiral alcohol reacts with (R)- or (S)-MTPA-Cl, it forms a diastereomeric ester. The MTPA ester adopts a preferred conformation where the trifluoromethyl ( −CF3​ ), carbonyl, and the carbinyl proton are coplanar[4].

• Causality: The phenyl ring of the MTPA group exerts a strong anisotropic shielding effect on the protons situated directly beneath it. By comparing the chemical shifts ( Δδ=δS​−δR​ ) of the protons in the (R)- and (S)-esters, one can map the spatial arrangement of the substituents, thereby deducing the absolute configuration of the original stereocenter[4][5].

FAQ 3: I am using 1H-NMR for Mosher esters, but the signals are overlapping. How can I improve the accuracy of my ee calculation?

• Answer: Switch to 19F-NMR. The −CF3​ group on the Mosher ester provides a distinct, unsplit singlet for each diastereomer in the 19F spectrum. Because 19F has a large chemical shift dispersion and no background interference from the analyte's carbon skeleton, integration is far more accurate for ee determination[6]. Alternatively, 31P-NMR can be used with phosphorus-based CDAs, which also offers large chemical shift differences and simple spectra[7].

Protocol 2: Self-Validating Mosher Ester Derivatization

Kinetic resolution is a major risk during derivatization. If the derivatizing agent reacts faster with one enantiomer, the resulting diastereomeric ratio (dr) will not reflect the true ee of the starting material.

Workflow for self-validating Mosher ester derivatization and NMR analysis.

• Parallel Derivatization: Set up two identical reactions. React the enantioenriched alcohol with (R)-MTPA-Cl in one vial, and (S)-MTPA-Cl in the other, using pyridine and DMAP as catalysts[4].

• Drive to 100% Conversion: It is critical to force the reaction to absolute completion. Use an excess of the MTPA-Cl (1.5 to 2.0 equivalents). Incomplete conversion will skew the ee due to kinetic resolution[8].

• NMR Acquisition: Acquire 19F-NMR and 1H-NMR spectra for both crude reaction mixtures[6].

• Cross-Verification (Self-Validation): Calculate the ee from the (R)-MTPA ester spectrum and the (S)-MTPA ester spectrum. The two calculated ee values must be identical. If they differ significantly, kinetic resolution or incomplete conversion has occurred.

Section 3: Optical & Electrophoretic Methods

FAQ 4: When should I use Raman Optical Activity (ROA) or Capillary Electrophoresis (CE) instead of HPLC?

• Answer: CE is ideal for highly polar or charged chiral compounds (like underivatized amino acids) that exhibit poor retention on HPLC CSPs. It uses chiral selectors in the running buffer, offering high theoretical plate counts and minimal solvent consumption[1]. ROA and Circular Dichroism (CD) are non-destructive optical methods excellent for rapid, high-throughput screening of ee directly in solutions without the need for separation[9]. ROA, in particular, provides a large number of vibrational bands, making it highly reliable for identifying experimental artifacts and determining ee with high accuracy[10].

Data Presentation: Comparison of Analytical Methods

Analytical Method	Principle	Sensitivity / Sample Requirement	Speed / Throughput
Chiral HPLC	Differential partitioning on a Chiral Stationary Phase (CSP)	High (µg/mL to ng/mL)	Moderate (10-30 mins per run)
NMR Spectroscopy	Diastereomeric complexation (CDAs/CSAs)	Moderate to Low (Requires mg quantities)	Fast (Rapid data collection)
Capillary Electrophoresis (CE)	Differential migration in an electric field with a chiral selector	Very High (Requires nL to µL)	Fast (High efficiency)
Optical Methods (ROA/CD)	Differential absorption/scattering of circularly polarized light	Moderate	Very Fast (High-throughput screening)

Data summarized from Benchchem comparative guides on ee determination[1].

References

• Leung, D., Kang, S. O., & Anslyn, E. V. "Rapid determination of enantiomeric excess: a focus on optical approaches". Chemical Society Reviews (2012). URL:[Link]

• "Determination of Enantiomeric Excess via 31P-NMR". PubMed / Wiley (2025). URL:[Link]

• "Assigning Stereochemistry and Determining Enantiomeric Purity: New Liquid Crystals or Old Derivatives?". University of Toronto. URL: [Link]

• "Regis Technologies Chiral HPLC and SFC Method Development". MZ-Analysentechnik. URL:[Link]

• "How does the Mosher ester method allow determination of absolute configuration of secondary alcohols". Chemistry Stack Exchange. URL: [Link]

• "NMR-Spectroscopic Investigation of Diastereomeric Esters and Amides". Thieme Connect. URL:[Link]

• "How I Used Mosher Esters in my PhD". YouTube. URL: [Link]

• Phenomenex. "Chiral HPLC Separations Guidebook". Phenomenex Inc. URL:[Link]

• "Accurate Determination of Enantiomeric Excess Using Raman Optical Activity". MDPI Sensors (2022). URL:[Link]

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Technical Support Center: Compatibility of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one with Common Organometallic Reagents

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth information, troubleshooting advice, and frequently asked questions regarding the use of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one, a valuable chiral building block, in reactions involving common organometallic reagents. Our goal is to equip you with the necessary knowledge to anticipate challenges, optimize your reaction conditions, and achieve your desired synthetic outcomes with confidence.

Introduction to the Reactivity Landscape

(4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one is a versatile intermediate in organic synthesis, prized for its stereochemistry and the presence of a protected hydroxyl group. When planning reactions with highly reactive nucleophiles and bases such as Grignard (RMgX) and organolithium (RLi) reagents, a clear understanding of the molecule's reactive sites is paramount.

There are two primary points of interaction to consider:

• The Acidic N-H Proton: The proton on the nitrogen of the lactam is acidic and will react rapidly with strong bases.

• The Electrophilic Lactam Carbonyl: The carbonyl carbon is an electrophilic site susceptible to nucleophilic attack.

A crucial third aspect is the stability of the 1-ethoxyethoxy (EE) acetal protecting group . This guide will walk you through the interplay of these factors to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Is the 1-ethoxyethoxy (EE) protecting group stable to common organometallic reagents?

A1: Yes, the EE group, which is an acetal, is generally robust under the strongly basic and nucleophilic conditions presented by Grignard and organolithium reagents.[1][2] Acetals are known to be stable in neutral to strongly basic environments and are excellent protecting groups when irreversible additions to carbonyls are to be avoided.[3][4][5][6] The primary lability of the EE group is to acidic conditions, particularly aqueous acid, which is the standard method for its removal.[1] Therefore, cleavage of the EE group during the reaction with the organometallic reagent is not a primary concern, but care should be taken during the workup phase.

Q2: What is the initial and most likely reaction when (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one is treated with a strong organometallic reagent?

A2: The first and fastest reaction is the deprotonation of the acidic N-H proton of the lactam ring. Organolithium and Grignard reagents are exceptionally strong bases and will readily abstract this proton.[7][8][9][10] The pKa of the N-H proton of a typical five-membered lactam is in the range of 17-19, making it significantly more acidic than any C-H bond in the molecule. This acid-base reaction is often instantaneous, even at low temperatures.

Q3: Can I achieve nucleophilic addition to the lactam carbonyl, and if so, how?

A3: Yes, nucleophilic addition to the lactam carbonyl is possible, but it requires careful control of stoichiometry. Since the first equivalent of the organometallic reagent is consumed in the deprotonation of the N-H proton, at least two equivalents of the reagent are necessary to achieve addition to the carbonyl. The resulting N-metallated lactam is less electrophilic than the starting material, but addition can still occur, often requiring elevated temperatures or longer reaction times compared to more reactive carbonyls like ketones or aldehydes.

Q4: What are the key differences in reactivity between Grignard and organolithium reagents with this substrate?

A4: While both are potent nucleophiles and bases, organolithium reagents are generally more reactive than their Grignard counterparts.[11][12][13] This heightened reactivity can be advantageous for achieving addition to the less reactive lactam carbonyl. However, it also increases the likelihood of side reactions if not properly controlled. Grignard reagents may offer greater selectivity in some cases.

Q5: What potential side reactions should I be aware of?

A5: The primary side reactions of concern are:

• Ring-opening: After the initial addition to the carbonyl, the resulting tetrahedral intermediate can, under forcing conditions, undergo ring-opening to yield an amino ketone.

• Enolization: While less likely than N-H deprotonation, deprotonation at the alpha-carbon to the carbonyl can occur, especially with sterically hindered organometallic reagents.

• Reaction with Solvent: Ethereal solvents like THF can be deprotonated by very strong bases, particularly alkyllithiums, at temperatures above -20 °C.

Careful temperature control is the most effective way to mitigate these undesired pathways.

Troubleshooting Guide

This section addresses common issues encountered during experimentation and provides actionable solutions.

Problem 1: Low or no conversion of starting material, even with excess organometallic reagent.

• Possible Cause: Inactive organometallic reagent. Grignard and organolithium reagents can degrade upon exposure to air or moisture.

• Solution: Titrate your organometallic reagent immediately before use to determine its exact molarity. Common methods include titration with a known concentration of a secondary alcohol like 2-butanol in the presence of a colorimetric indicator such as 1,10-phenanthroline.

Problem 2: Only the N-deprotonated starting material is recovered after workup.

• Possible Cause: Insufficient equivalents of the organometallic reagent were used.

• Solution: As a rule of thumb, use a minimum of 2.2 equivalents of the organometallic reagent: one equivalent for the N-H deprotonation and a slight excess of the second equivalent for the carbonyl addition.

• Possible Cause: The reaction temperature was too low for the carbonyl addition to occur.

• Solution: After the initial deprotonation at a low temperature (e.g., -78 °C), allow the reaction to slowly warm to a higher temperature (e.g., 0 °C or room temperature) to facilitate the nucleophilic attack on the carbonyl. Monitor the reaction by TLC or LC-MS to determine the optimal temperature and time.

Problem 3: A complex mixture of products is obtained.

• Possible Cause: The reaction temperature was too high, leading to side reactions.

• Solution: Maintain strict temperature control throughout the addition of the organometallic reagent. Adding the reagent dropwise at a very low temperature (-78 °C) can significantly improve selectivity.

• Possible Cause: The workup procedure is too harsh.

• Solution: Quench the reaction at a low temperature with a saturated aqueous solution of ammonium chloride (NH₄Cl) instead of a strong acid. This will protonate the intermediate alkoxide and the lactam nitrogen without causing acid-catalyzed degradation or cleavage of the EE protecting group.

Data and Protocols

Compatibility Summary

Reagent Class	Reactivity with N-H	Reactivity with Carbonyl	EE Group Stability	Recommended Stoichiometry (min.)	Recommended Temp. Range
Grignard Reagents (RMgX)	Fast Deprotonation	Moderate	Stable	2.2 equivalents	-20 °C to 25 °C
Organolithium Reagents (RLi)	Very Fast Deprotonation	Good	Stable	2.2 equivalents	-78 °C to 0 °C
Organocuprates (R₂CuLi)	Possible Deprotonation	Low to No Reactivity	Stable	N/A for addition	-78 °C to 25 °C

General Experimental Protocol: Addition of a Grignard Reagent

• Preparation: Under an inert atmosphere (Nitrogen or Argon), dissolve (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one (1.0 eq) in anhydrous THF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition: Slowly add the Grignard reagent (e.g., Phenylmagnesium bromide, 2.2 eq) dropwise via syringe, ensuring the internal temperature does not rise significantly.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, or until TLC/LC-MS analysis indicates consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualized Reaction Pathway and Troubleshooting Logic

Caption: Reaction pathway for the addition of an organometallic reagent.

Caption: Decision tree for troubleshooting common experimental issues.

References

• Time in Merrimack County, US. Google.
• The Stability of the 1-Ethoxyethoxy (EE) Protecting Group Under Basic Conditions: A Technical Guide. Benchchem.
• Application Notes and Protocols: Grignard Reaction with Acetal-Protected Alkynes. Benchchem.
• 17.8: Acetals as Protecting Groups. Chemistry LibreTexts.
• 9.7: Acetals as Protecting Groups. Chemistry LibreTexts.
• Protecting Groups In Grignard Reactions. Master Organic Chemistry.
• Acetal Protecting Groups. OpenOChem Learn.
• Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. PMC.
• Organolithium Reagents. Sigma-Aldrich.
• Pyrrolidine synthesis. Organic Chemistry Portal.
• The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet–Spengler reactions using methoxystyrenes. A short approach to racemic 1-benzyltetrahydroisoquinoline alkaloids. PMC.
• Chemoselective Removal of Protecting Groups from O-Glycosyl Amino Acid and Peptide (Methoxyethoxy)ethyl Esters Using Lipases and Papain.
• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination.
• B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles. PMC - NIH.
• A rapid and general method for the asymmetric synthesis of 2-substituted pyrrolidines using tert-butanesulfinamide. Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis of Pyrrolidine‐ and γ‐Lactam‐Containing Natural Products and Related Compounds from Pyrrole Scaffolds | Request PDF.
• Recent Advances in the Synthesis of Pyrrolidines. IntechOpen.
• (45.2 mL, 63.3 mmol, 1.30 equiv) is then added dropwise over 30 minutes via syringe into the yellow solution while maintaining the internal temperature below -65 °C. Organic Syntheses Procedure.
• Protecting Groups.
• Protective Groups. Organic Chemistry Portal.
• Asymmetric Deprotonation by BuLi/(−)-Sparteine: Convenient and Highly Enantioselective Syntheses of (S)-2-Aryl-Boc-Pyrrolidines. Journal of the American Chemical Society.
• Grignard (RMgX), Organolithium (RLi), and Gilman (R2CuLi) Reagents: Summarizing Their Reactions. Chemistry Steps.
• Deprotonation of the –NH proton from a pyrrole moiety enables concentration-dependent colorimetric and fluorescence quenching of silver(i) ions. New Journal of Chemistry (RSC Publishing).
• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. PMC.
• Main Group Organometallic Compounds. MSU chemistry.
• Organolithium reagent. Wikipedia.
• Organometallic Reagents | Homework Help | Assignment Help | Carboxylic Deriv
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• Reactions of Grignard Reagents. Master Organic Chemistry.

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Reference Data & Comparative Studies

Validating the Absolute Configuration of Products Derived from (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one: A Comparative Guide

Introduction

The chiral scaffold (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one is a highly versatile building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including[1]. Because the pharmacological efficacy of these downstream products is inextricably linked to their 3D spatial arrangement, rigorously validating the absolute configuration of the (4S) stereocenter during synthetic scale-up is critical[2].

Validating this specific molecule presents unique analytical challenges. The 1-ethoxyethyl (EE) protecting group lacks a strong UV-Vis chromophore, and the γ-lactam core is conformationally flexible. As a Senior Application Scientist, I evaluate analytical modalities not just on their theoretical elegance, but on their empirical reliability. This guide objectively compares the three primary methodologies for determining the absolute configuration of derivatives of this scaffold, providing the causality behind each technique and a self-validating experimental protocol.

Comparative Analysis of Validation Modalities

To establish a self-validating system, researchers must select a technique that matches the physical state, elemental composition, and chemical properties of the intermediate.

Analytical Modality	Principle of Operation	Sample Requirements	Accuracy & Reliability	Key Limitations for Pyrrolidin-2-ones
X-ray Crystallography (Anomalous Dispersion)	Direct spatial mapping of atoms using X-ray diffraction and calculation of the Flack parameter.	Single crystal (0.1–0.5 mm), ideally containing a heavy atom (e.g., Cl, Br, S).	Gold Standard. Absolute certainty if the Flack parameter is near 0.	Many pyrrolidin-2-one derivatives are oils. The core molecule (C₈H₁₅NO₃) lacks heavy atoms, resulting in and unreliable Flack parameters unless derivatized[3].
Vibrational Circular Dichroism (VCD)	Measures differential absorption of left/right circularly polarized IR light by vibrational transitions.	10–100 mM solution (e.g., in CDCl₃ or CCl₄).	High. Requires highly accurate Density Functional Theory (DFT) modeling of conformers.	Computational overhead. The EE protecting group introduces high conformational flexibility, complicating the required for VCD[4].
NMR with Chiral Derivatizing Agents (Mosher's Method)	Covalent attachment of chiral auxiliaries (e.g., MTPA) to create diastereomers, followed by ¹H NMR Δδ analysis.	~5–10 mg of purified compound.	High. Empirically proven for secondary alcohols and [5].	Requires chemical deprotection of the EE group to expose the free C4-hydroxyl group prior to derivatization.

Deep Dive: The Causality Behind the Analytical Choices

Why VCD over ECD for this scaffold?

Electronic Circular Dichroism (ECD) relies on UV-Vis chromophores. The pyrrolidin-2-one core only possesses a weak lactam n→π∗ transition (~210 nm), which is easily obscured by solvent cutoffs or overlapping functional groups[6]. In contrast, probes vibrational transitions, such as the intense C=O stretch of the lactam at ~1700 cm⁻¹[4]. Because these vibrational modes are highly sensitive to the local chiral environment, VCD provides a much richer, more reliable spectral fingerprint for assigning the absolute configuration without requiring a UV chromophore[2].

Why Mosher's Method Requires Deprotection

The EE group is an acetal that chemically masks the C4 stereocenter. To utilize NMR for absolute configuration, we must exploit the anisotropic shielding effect of a like α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA)[5]. By selectively hydrolyzing the EE group under mild acidic conditions, we expose the (4S)-hydroxyl group. Esterification with both (R)- and (S)-MTPA-Cl generates two distinct diastereomers. The phenyl ring of the MTPA group adopts a specific conformation, shielding specific protons on the pyrrolidine ring. The difference in chemical shifts ( Δδ=δS​−δR​ ) allows for the unambiguous assignment of the absolute configuration.

Experimental Methodology: Self-Validating NMR Protocol (Mosher's Method)

To ensure scientific integrity, the following protocol is designed as a self-validating loop . By synthesizing both the (S)- and (R)-Mosher esters in parallel, the system provides internal cross-verification, eliminating false positives caused by solvent effects or structural anomalies.

Step 1: Deprotection of the EE Group

• Dissolve 1.0 eq of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one in a 4:1 mixture of THF and 1M HCl.

• Stir at room temperature for 2 hours. Monitor the reaction via TLC (Ninhydrin stain) until the starting material is entirely consumed.

• Causality Note: Mild acidic conditions are chosen to selectively cleave the acetal without hydrolyzing the robust γ-lactam ring.

• Neutralize with saturated NaHCO₃, extract with EtOAc, dry over Na₂SO₄, and concentrate in vacuo to yield the intermediate (4S)-4-hydroxypyrrolidin-2-one.

Step 2: Parallel Derivatization

• Split the deprotected intermediate into two equal batches (Batch A and Batch B, ~5 mg each) in anhydrous CH₂Cl₂ under an inert argon atmosphere.

• Add 3.0 eq of anhydrous pyridine and a catalytic amount of DMAP to both vials.

• To Batch A, add 2.0 eq of (R)-MTPA-Cl (Mosher's acid chloride).

• To Batch B, add 2.0 eq of (S)-MTPA-Cl.

• Stir at room temperature for 4 hours. Quench with distilled water, extract with CH₂Cl₂, and purify via short-path silica gel chromatography.

Step 3: NMR Acquisition and Δδ Calculation

• Acquire high-resolution ¹H NMR spectra ( ≥ 400 MHz) for both diastereomers in CDCl₃.

• Map the proton assignments for the pyrrolidin-2-one ring (specifically the C3-H₂ and C5-H₂ protons).

• Calculate the Δδ values ( δS−ester​−δR−ester​ ).

• Validation Check: Protons on the side of the MTPA methoxy group will be deshielded, while protons on the side of the phenyl group will be shielded. A consistent positive/negative distribution of Δδ values across the ring mathematically confirms the (4S) absolute configuration[5].

Logical Workflow Visualization

The following diagram illustrates the self-validating decision tree for confirming the absolute configuration of the target scaffold using the Mosher esterification workflow.

Self-validating workflow for determining absolute configuration via Mosher's Method.

References

• Synthesis of Chiral Pyrrolidine Derivatives from (S)-Pyroglutamic Acid. II. 4-(Hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-ones and 5, 5-Disubstituted 2-Pyrrolidinones. Chemical and Pharmaceutical Bulletin, 1997.

• Assignment of Absolute Configuration on the Basis of the Conformational Effects Induced by Chiral Derivatizing Agents: The 2-Arylpyrrolidine Case. Organic Letters, 2007.

• Absolute Configurations of Synthetic Molecular Scaffolds from Vibrational CD Spectroscopy. The Journal of Organic Chemistry, 2019.

• Determination of the Absolute Configurations of Chiral Drugs Using Chiroptical Spectroscopy. Molecules, 2016.

• Determining the Absolute Configuration of Two Marine Compounds Using Vibrational Chiroptical Spectroscopy. The Journal of Organic Chemistry, 2011.

• Absolute structure of the chiral pyrrolidine derivative (2S)-methyl (Z)-5-(2-tert-butoxy-1-cyano-2-oxoethylidene)pyrrolidine-2-carboxylate, a compound with low resonant scattering. IUCr Journals, 2020.

Sources

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A Comparative Spectroscopic Guide to (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one: Elucidating Stereochemistry and Functional Groups

In the landscape of pharmaceutical development and chiral synthesis, the precise characterization of stereochemically rich building blocks is of paramount importance. (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one, a derivative of the valuable chiral intermediate (4S)-4-hydroxypyrrolidin-2-one, presents a unique analytical challenge due to the introduction of a second chiral center in its acetal protecting group. This guide, intended for researchers and drug development professionals, provides an in-depth comparative analysis of the spectroscopic data (NMR, IR, and MS) essential for the unambiguous structural and stereochemical elucidation of this compound. By examining the spectral features in the context of related pyrrolidinone derivatives, we offer a robust framework for quality control and analytical validation.

The Analytical Imperative: Distinguishing Diastereomers

The synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one from (4S)-4-hydroxypyrrolidin-2-one and ethyl vinyl ether introduces a new stereocenter at the C1' position of the ethoxyethoxy group. This results in a mixture of diastereomers, (4S)-4-(1'(R)-ethoxyethoxy)pyrrolidin-2-one and (4S)-4-(1'(S)-ethoxyethoxy)pyrrolidin-2-one. While enantiomers are indistinguishable by standard NMR in an achiral environment, diastereomers possess distinct physical and spectroscopic properties.[1] This guide will focus on the characteristic spectral signatures that enable the differentiation and characterization of these diastereomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A High-Resolution Look at Molecular Geometry

NMR spectroscopy is the most powerful tool for determining the detailed structure and stereochemistry of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one. The presence of two chiral centers leads to distinct chemical shifts and coupling constants for the protons and carbons in each diastereomer.

¹H NMR Spectroscopy: Unraveling Diastereomeric Differences

The proton NMR spectrum provides a wealth of information through chemical shifts, signal multiplicities, and coupling constants. The most significant diagnostic signals for differentiating the diastereomers are the protons of the pyrrolidinone ring and the acetal group.

Expected ¹H NMR Data (500 MHz, CDCl₃)

Assignment	Expected Chemical Shift (δ, ppm) - Diastereomer 1	Expected Chemical Shift (δ, ppm) - Diastereomer 2	Multiplicity	Coupling Constant (J, Hz)
N-H	~6.5-7.5	~6.5-7.5	br s	-
H4	~4.2-4.4	~4.1-4.3	m	-
H1'	~4.7-4.9	~4.6-4.8	q	~5.0
O-CH₂-CH₃	~3.4-3.7	~3.4-3.7	m	-
H5a, H5b	~3.2-3.5	~3.2-3.5	m	-
H3a	~2.6-2.8	~2.6-2.8	dd	~17.0, ~7.0
H3b	~2.3-2.5	~2.3-2.5	dd	~17.0, ~3.0
C(1')-CH₃	~1.2-1.4	~1.2-1.4	d	~5.0
O-CH₂-CH₃	~1.1-1.3	~1.1-1.3	t	~7.0

Causality Behind Chemical Shifts: The protons on the pyrrolidinone ring (H3, H4, and H5) and the acetal methine proton (H1') are in close proximity to the two chiral centers. The slightly different spatial arrangements in the diastereomers will result in variations in their magnetic environments, leading to distinguishable chemical shifts. The N-H proton often appears as a broad singlet due to quadrupole broadening and potential hydrogen bonding.[2]

¹³C NMR Spectroscopy: A Carbon Framework Perspective

The proton-decoupled ¹³C NMR spectrum complements the ¹H NMR data by providing a signal for each unique carbon atom. The chemical shifts of the pyrrolidinone ring carbons and the acetal carbons will be sensitive to the diastereomeric form.

Expected ¹³C NMR Data (125 MHz, CDCl₃)

Assignment	Expected Chemical Shift (δ, ppm) - Diastereomer 1	Expected Chemical Shift (δ, ppm) - Diastereomer 2
C2 (C=O)	~175-177	~175-177
C1'	~98-102	~98-102
C4	~75-78	~75-78
O-CH₂-CH₃	~60-63	~60-63
C5	~45-48	~45-48
C3	~38-41	~38-41
C(1')-CH₃	~19-22	~19-22
O-CH₂-CH₃	~14-16	~14-16

Expert Insights: The carbonyl carbon (C2) of the lactam will appear significantly downfield due to the electron-withdrawing effect of the oxygen atom.[3] The acetal carbon (C1') will also be in the downfield region, typically between 98 and 102 ppm. The subtle differences in the chemical shifts of C3, C4, C5, and the acetal carbons between the two diastereomers are key to their identification.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a 5 mm NMR tube.[1]

• Instrument Setup: The spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) to achieve optimal signal dispersion, which is critical for resolving the signals of the diastereomers.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of at least 1-2 seconds, and a spectral width that covers the expected chemical shift range (typically 0-10 ppm).

  • ¹³C NMR: Acquire a proton-decoupled spectrum. A larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data (Free Induction Decay) using appropriate software. This involves Fourier transformation, phase correction, and baseline correction. The chemical shifts should be referenced to the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).[1]

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective technique for confirming the presence of key functional groups in (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one.

Expected IR Absorption Bands

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity
N-H Stretch (Lactam)	3200-3300	Medium, Broad
C-H Stretch (Aliphatic)	2850-3000	Medium-Strong
C=O Stretch (Amide I band, 5-membered lactam)	~1700	Strong
N-H Bend (Amide II band)	~1550	Medium
C-O Stretch (Acetal and Ether)	1050-1150	Strong

Authoritative Grounding: The carbonyl (C=O) stretching frequency of a five-membered lactam (γ-lactam) is typically observed around 1700 cm⁻¹.[4] This is a highly characteristic and strong absorption. The presence of a broad N-H stretching band around 3200-3300 cm⁻¹ is indicative of the secondary amide functionality within the pyrrolidinone ring.[5] The strong C-O stretching bands in the fingerprint region confirm the presence of the ethoxyethoxy group.

Experimental Protocol for IR Spectroscopy (ATR)

• Sample Preparation: Place a small amount of the liquid or solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record a background spectrum of the clean, empty ATR crystal. Then, acquire the sample spectrum, typically over the range of 4000 to 400 cm⁻¹. Co-adding 16 to 32 scans is common to improve the signal-to-noise ratio.

• Data Analysis: The resulting spectrum of transmittance or absorbance versus wavenumber is analyzed to identify the characteristic absorption bands of the functional groups.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides crucial information about the molecular weight of the compound and its fragmentation pattern, which can be used to confirm the structure.

Expected Mass Spectrometry Data (ESI+)

Ion	Expected m/z	Interpretation
[M+H]⁺	188.1230	Protonated molecular ion
[M+Na]⁺	210.1049	Sodiated molecular ion
[M-C₂H₅O]⁺	142.0811	Loss of the ethoxy group
[M-C₄H₉O₂]⁺	100.0444	Loss of the ethoxyethoxy group

Mechanistic Insights into Fragmentation: In Electrospray Ionization (ESI), soft ionization typically leads to the observation of the protonated molecular ion ([M+H]⁺). A common fragmentation pathway for pyrrolidine-containing compounds involves the loss of substituents.[6][7] For (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one, the cleavage of the acetal group is expected, leading to the loss of the ethoxyethoxy moiety and the formation of a fragment corresponding to the protonated 4-hydroxypyrrolidin-2-one.

Experimental Protocol for Mass Spectrometry (ESI)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Sample Infusion: Introduce the sample solution into the electrospray ion source via direct infusion using a syringe pump.

• Ionization and Mass Analysis: The sample is ionized by applying a high voltage to a capillary. The resulting ions are then guided into the mass analyzer (e.g., Time-of-Flight or Quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Data Interpretation: Analyze the resulting mass spectrum to identify the molecular ion and characteristic fragment ions. High-resolution mass spectrometry (HRMS) is recommended for determining the exact mass and elemental composition of the ions.

Comparative Analysis with Alternative Chiral Pyrrolidinone Derivatives

The spectroscopic features of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one can be better understood by comparing them with those of its precursor and other related compounds.

Compound	Key ¹H NMR Feature	Key ¹³C NMR Feature	Key IR Feature (cm⁻¹)
(4S)-4-Hydroxypyrrolidin-2-one	H4 signal appears as a multiplet around 4.4 ppm.	C4 signal is in the range of 68-72 ppm.	Broad O-H stretch (~3300-3400).
(4S)-4-Acetoxypyrrolidin-2-one	H4 signal is shifted downfield to ~5.2 ppm due to the deshielding effect of the acetyl group. Acetyl methyl singlet at ~2.1 ppm.	C4 signal is shifted slightly downfield. Acetyl carbonyl at ~170 ppm and methyl at ~21 ppm.	Additional C=O stretch from the ester at ~1740.
(4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one	H4 signal is around 4.2-4.4 ppm. Presence of characteristic acetal signals (H1' quartet, ethoxy group signals).	C4 signal is in the range of 75-78 ppm. Acetal carbon (C1') at ~98-102 ppm.	Strong C-O stretches at ~1050-1150.

This comparative table highlights how the modification of the hydroxyl group at the C4 position leads to predictable changes in the spectroscopic data, providing a self-validating system for structural confirmation.

Conclusion

The comprehensive spectroscopic analysis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one, through the synergistic application of NMR, IR, and MS, provides a robust methodology for its structural and stereochemical characterization. The key to distinguishing the diastereomers lies in the high-resolution NMR data, which reveals subtle but significant differences in the chemical shifts of the pyrrolidinone and acetal moieties. By comparing the obtained spectra with data from related chiral pyrrolidinone derivatives, researchers can confidently verify the identity and purity of this important synthetic intermediate. This guide serves as a practical framework for scientists engaged in the development of novel therapeutics, ensuring the integrity of the chiral building blocks that are foundational to their success.

References

• Hernández-Torres, G., et al. (2001). FTIR study of five complex beta-lactam molecules. Biopolymers, 62(5), 278-94. Available at: [Link]

• Koleva, B. B., et al. (2006). Reducing-difference Infrared Spectral Analysis of Cis- And Trans-Configurated Lactams. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 63(2), 491-500. Available at: [Link]

• University of California, Los Angeles. Infrared spectra of Amides & Lactams (RCONR2). Available at: [Link]

• Davidson, J. T., et al. (2020). Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones and their application to the identification of emerging synthetic cathinone derivatives. International Journal of Mass Spectrometry, 453, 116345. Available at: [Link]

• Garry, K. K., et al. (2026). In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Pavia, D. L., Lampman, G. M., & Kriz, G. S. (2001). Introduction to Spectroscopy. Cengage Learning. (Note: A general textbook reference for typical IR frequencies).

• Wang, Y., et al. (2012). Identification of Lactam–Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy. The Journal of Physical Chemistry Letters, 3(22), 3344-3348. Available at: [Link]

• Garry, K. K., et al. (2026). In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• NIST. Mass Spectrum of Pyrrolidine. In NIST Chemistry WebBook. Available at: [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. Available at: [Link]

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A Comprehensive Cost-Benefit Analysis: (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one vs. Alternative Protected Scaffolds

Introduction to the Chiral Scaffold

In the landscape of modern drug development, (4S)-4-hydroxypyrrolidin-2-one serves as a highly versatile chiral pool derivative. It is a fundamental building block in the 1[1]. However, the presence of a free secondary hydroxyl group often interferes with downstream synthetic steps, such as N-alkylation, Grignard additions, or strong base treatments.

To circumvent these issues, the hydroxyl group must be masked. The conversion of this scaffold into (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one utilizing the 1-ethoxyethyl (EE) acetal protecting group offers a distinct strategic and economic advantage over traditional silyl or benzyl ethers. This guide objectively compares the EE-protected scaffold against its alternatives, providing mechanistic rationale and field-proven experimental protocols.

Mechanistic Rationale: Why Choose the 1-Ethoxyethyl (EE) Group?

The EE group is an acetal formed by the acid-catalyzed addition of the target hydroxyl group to ethyl vinyl ether (EVE)[2].

The Causality of Protection: During protection, EVE is protonated by a mild acid catalyst to form a highly reactive, resonance-stabilized oxocarbenium ion. The chiral alcohol then acts as a nucleophile, attacking this intermediate to form the stable 3[3]. Once formed, the EE group sterically encumbers the oxygen and eliminates its acidic proton, rendering the molecule completely inert to strong bases, nucleophiles, and hydride reducing agents[4].

The Causality of Deprotection: Unlike silyl ethers which often require expensive and harsh fluoride sources (e.g., TBAF)[5], or benzyl ethers which require transition-metal catalyzed hydrogenation[4], the EE group is cleaved via extremely mild acidic hydrolysis. The addition of a catalytic Lewis acid or mild Brønsted acid regenerates the oxocarbenium ion, which is subsequently trapped by water, releasing ethanol, acetaldehyde, and the free alcohol[2]. This mild cleavage is critical when the downstream intermediate contains sensitive moieties like beta-lactams or epoxides that would degrade under harsher deprotection conditions[6].

Workflow Visualization

Workflow for the protection and deprotection of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one.

Quantitative Cost-Benefit Analysis

The following table summarizes the performance and economic metrics of the EE-protected scaffold compared to its primary alternatives.

Protecting Group	Reagent Cost	Atom Economy (MW added)	Protection Yield	Deprotection Conditions	Orthogonality & Limitations
1-Ethoxyethyl (EE)	Low	High (72.11 g/mol )	>95%	Mild acid (PPTS, CuCl₂·2H₂O)	Orthogonal to bases, hydrides, Pd/C.
tert-Butyldimethylsilyl (TBS)	High	Low (115.2 g/mol )	90-95%	TBAF or moderate/strong acid	Cleaved by fluoride; steric bulk may hinder adjacent reactions.
Benzyl (Bn)	Low	Moderate (91.1 g/mol )	85-90%	H₂, Pd/C or strong Lewis acids	Incompatible with reducible groups (alkenes, alkynes).
Unprotected (-OH)	None	N/A	N/A	N/A	Poor downstream yields due to unwanted alkylation/acylation.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the exact methodologies for utilizing the EE protecting group on the pyrrolidin-2-one scaffold.

Protocol 1: Synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one

Objective: Mask the secondary hydroxyl group while preserving the sensitive lactam functionality.

• Initiation: Dissolve (4S)-4-hydroxypyrrolidin-2-one (1.0 equiv) in anhydrous dichloromethane (DCM, 0.5 M) at 0 °C under an inert argon atmosphere.

• Reagent Addition: Add ethyl vinyl ether (3.0 equiv). Causality: An excess of ethyl vinyl ether is utilized to drive the thermodynamic equilibrium entirely toward the protected acetal[3].

• Catalysis: Add a catalytic amount of pyridinium p-toluenesulfonate (PPTS, 0.05 equiv). Causality: PPTS is specifically selected as a mild, buffering acid. Stronger acids (like p-TsOH) risk premature ring-opening or degradation of the lactam ring[3].

• Propagation: Remove the ice bath and stir the reaction mixture at room temperature for 2-4 hours. Monitor the complete consumption of the starting material via TLC (visualized with KMnO₄ stain).

• Termination & Isolation: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the acid catalyst, preventing reverse hydrolysis during workup. Extract with DCM, dry the organic layer over anhydrous Na₂SO₄, and concentrate in vacuo to yield the product in near-quantitative yield (>95%).

Protocol 2: Mild Deprotection using Copper(II) Chloride Dihydrate

Objective: Cleave the EE group orthogonally without affecting sensitive downstream functional groups (e.g., newly formed epoxides or esters).

• Initiation: Dissolve the EE-protected intermediate (1.0 equiv) in a 95:5 mixture of Acetone/Water or 95% Ethanol[6].

• Catalysis: Add catalytic 6 (CuCl₂·2H₂O, 0.05 equiv). Causality: Cu(II) acts as a highly specific, mild Lewis acid that selectively coordinates to the acetal oxygen, facilitating its cleavage without the need for harsh Brønsted acids or fluoride sources[6].

• Propagation: Reflux the mixture gently for 2-3 hours. The reaction progress can be tracked by TLC until the complete disappearance of the protected intermediate[7].

• Termination & Isolation: Cool the mixture to room temperature, evaporate the solvent under reduced pressure, and purify the residue via a short-pad silica gel column to isolate the free alcohol in excellent yield.

References

• A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES UiTM Institutional Repository [Link]

• Standard Protecting Groups Create Potent and Selective κ Opioids: Salvinorin B Alkoxymethyl Ethers PMC - NIH[Link]

• Hydroxyl Protecting Groups Thieme E-Books & E-Journals [Link]

• Copper(II) Chloride Dihydrate: A Catalytic Agent for the Deprotection of Tetrahydropyranyl Ethers (THP Ethers) and 1-Ethoxyethyl Peking University[Link]

• Copper(II) Chloride Dihydrate: A Catalytic Agent for the Deprotection of Tetrahydropyranyl Ethers (THP Ethers) and 1-Ethoxyethyl Ethers (EE Ethers) RSC Publishing [Link]

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• 4. Standard Protecting Groups Create Potent and Selective κ Opioids: Salvinorin B Alkoxymethyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. chem.pku.edu.cn [chem.pku.edu.cn]
• 7. Copper(II) Chloride Dihydrate: A Catalytic Agent for the Deprotection of Tetrahydropyranyl Ethers (THP Ethers) and 1-Ethoxyethyl Ethers (EE Ethers) - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]

Comparative Guide: Applications and Protecting Group Strategies of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one

As a Senior Application Scientist, I have evaluated numerous synthetic pathways in the development of chiral active pharmaceutical ingredients (APIs). One of the most critical building blocks in the synthesis of nootropic drugs—specifically (S)-Oxiracetam—is (4S)-4-hydroxypyrrolidin-2-one (1[1]). However, the presence of an unprotected secondary hydroxyl group on the gamma-lactam ring presents significant chemoselectivity challenges during downstream N-alkylation.

To circumvent competitive O-alkylation, the hydroxyl group must be temporarily masked. This guide objectively compares the performance of the 1-ethoxyethyl (EE) protecting group—yielding (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one —against alternative protecting strategies, providing mechanistically grounded, self-validating experimental protocols for drug development professionals.

Mechanistic Rationale: The Causality of Protecting Group Selection

The synthesis of (S)-Oxiracetam requires the N-alkylation of the pyrrolidin-2-one core using an alkyl halide (e.g., ethyl bromoacetate) in the presence of a strong base (such as NaH or K₂CO₃).

The Chemoselectivity Challenge: If the 4-hydroxyl group is left unprotected, the base will deprotonate both the lactam nitrogen and the hydroxyl oxygen, leading to a complex mixture of N-alkylated, O-alkylated, and N,O-dialkylated products.

Why the 1-Ethoxyethyl (EE) Group? The conversion of the alcohol to an EE acetal using ethyl vinyl ether (EVE) provides a highly specific solution based on two causal factors:

• Base Stability: The acetal linkage of the EE group is entirely inert to the strong basic conditions required for lactam N-alkylation. Ester-based protecting groups (like Acetyl or Benzoyl) are prone to basic hydrolysis and fail in this step.

• Mild Acidic Deprotection: The gamma-lactam ring of pyrrolidin-2-one is highly susceptible to ring-opening (forming γ-amino-β-hydroxybutyric acid derivatives) under harsh acidic or basic conditions. The EE group is exceptionally acid-labile. It can be cleanly cleaved using very mild acids (e.g., 5% acetic acid or catalytic CuCl₂), which preserves the structural integrity of the lactam core (2[2]).

Comparative Performance Analysis

The following table summarizes the quantitative and qualitative performance of the EE protecting group compared to standard alternatives (TBDMS, Benzyl, and Acetyl) for the protection of (4S)-4-hydroxypyrrolidin-2-one.

Protecting Group	Protection Reagents	Deprotection Reagents	Base Stability (N-Alkylation)	Lactam Ring Preservation	Process Scalability & Cost
1-Ethoxyethyl (EE)	Ethyl Vinyl Ether, PPTS	Mild Acid (5% AcOH or CuCl₂)	Excellent	Excellent	High (Low cost, mild conditions)
TBDMS	TBDMSCl, Imidazole	TBAF or Strong Acid	Excellent	Good (if TBAF is used)	Moderate (TBAF is expensive at scale)
Benzyl (Bn)	BnBr, NaH	H₂, Pd/C	Excellent	Excellent	Moderate (Requires specialized pressure eq.)
Acetyl (Ac)	Ac₂O, Pyridine	Base (NaOH / MeOH)	Poor (Cleaves under base)	Poor (Base opens lactam ring)	Low (Incompatible with workflow)

Self-Validating Experimental Workflows

The following methodologies are designed as self-validating systems. By monitoring specific TLC shifts and physical state changes, researchers can ensure the causality of each step is maintained.

Protocol 1: Synthesis of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one

Objective: Mask the hydroxyl group while preventing acid-catalyzed lactam degradation.

• Initialization: Dissolve 1.0 equivalent of (4S)-4-hydroxypyrrolidin-2-one in anhydrous dichloromethane (DCM, 0.5 M) under an inert nitrogen atmosphere.

• Reagent Addition: Add 3.0 equivalents of Ethyl Vinyl Ether (EVE). Cool the reaction vessel to 0 °C using an ice bath.

• Catalysis: Add 0.05 equivalents of Pyridinium p-toluenesulfonate (PPTS) (3[3]).

  • Expert Insight: PPTS is chosen over stronger acids like p-TsOH because its mild acidity prevents premature degradation of the lactam ring and controls the exothermic acetalization rate.

• Reaction: Remove the ice bath and stir at room temperature for 2-4 hours. The reaction mechanism involves the protonation of the vinyl ether to form a resonance-stabilized carbocation, which is subsequently attacked by the 4-hydroxyl group (4[4]).

• Validation & Workup: Quench with saturated aqueous NaHCO₃ to neutralize the PPTS. Extract with DCM, dry over Na₂SO₄, and concentrate. The product should appear as a stable, pale-yellow oil. TLC will show a distinct non-polar shift compared to the starting material.

Protocol 2: N-Alkylation of the Protected Lactam

Objective: Functionalize the lactam nitrogen utilizing the base-stable nature of the EE group.

• Deprotonation: Dissolve the protected intermediate in anhydrous THF. Cool to 0 °C and slowly add 1.1 equivalents of Sodium Hydride (NaH, 60% dispersion in mineral oil). Stir for 30 minutes until hydrogen gas evolution ceases.

• Alkylation: Add 1.2 equivalents of ethyl bromoacetate dropwise.

  • Expert Insight: The EE group sterically and electronically shields the C4 position, forcing the electrophile to react exclusively at the deprotonated lactam nitrogen.

• Workup: Quench with cold water, extract with ethyl acetate, and concentrate to yield the N-alkylated protected lactam.

Protocol 3: Mild Deprotection to Yield the Target Intermediate

Objective: Cleave the EE acetal without hydrolyzing the newly formed N-alkyl ester or the lactam ring.

• Hydrolysis: Dissolve the N-alkylated intermediate in a 2:1 mixture of Acetic Acid (5% aqueous) and THF.

• Reaction: Stir at room temperature for 1.5 to 2 hours.

  • Expert Insight: The mild aqueous acid protonates the acetal oxygen, triggering the elimination of ethanol and acetaldehyde to regenerate the free alcohol (4[4]). The pH is strictly controlled to prevent lactam ring opening.

• Validation: Partition the mixture between ethyl acetate and saturated NaHCO₃ (to neutralize the acetic acid). The organic layer is concentrated to yield the final enantiopure (S)-Oxiracetam intermediate.

Pathway Visualization

The following diagram illustrates the logical progression and chemical causality of the EE protecting group strategy in chiral API synthesis.

Workflow of (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one in chiral API synthesis.

References

• ChemBK. "2-PYRROLIDINONE, 4-HYDROXY-, (S)".
• AiFChem. "68108-18-9 | (S)-4-Hydroxypyrrolidine-2-one".
• BenchChem. "Application Notes and Protocols: Protecting Group Strategies Involving Vinyl Ethers".
• Taber, D. F., & Kanai, K. "A Synthetic Approach to 15-D2c-Isoprostane Ethyl Ester", ACS Publications.
• Wang, J. et al. "Copper(II) Chloride Dihydrate: A Catalytic Agent for the Deprotection of Tetrahydropyranyl Ethers (THP Ethers) and 1-Ethoxyethyl", Peking University.

Sources

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• 2. chem.pku.edu.cn [chem.pku.edu.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Biological Evaluation of Therapeutics Synthesized via (4S)-4-(1-Ethoxyethoxy)pyrrolidin-2-one: A Comparative Guide

Executive Summary & Mechanistic Rationale

In advanced medicinal chemistry, the biological efficacy of a drug candidate is inextricably linked to the precision of its synthetic origins. (4S)-4-(1-ethoxyethoxy)pyrrolidin-2-one serves as a premier chiral building block across multiple therapeutic domains. The C4-hydroxyl group of the pyrrolidin-2-one core is a critical pharmacophore, often serving as a highly directional hydrogen-bond donor/acceptor within biological target binding pockets.

However, the inherent nucleophilicity of a free C4-hydroxyl poses a severe liability during harsh synthetic steps, such as N-alkylation or palladium-catalyzed Buchwald-Hartwig aminations. The strategic installation of the 1-ethoxyethoxy (EE) acetal protecting group provides robust steric shielding and chemical stability under basic conditions. Crucially, the EE group allows for quantitative, epimerization-free deprotection under mild aqueous acidic conditions, preserving the delicate (4S) stereocenter for optimal receptor engagement[1].

This guide objectively compares the biological performance of three distinct therapeutic classes derived from this foundational scaffold, supported by self-validating experimental protocols.

Synthetic logic of EE-protection preventing O-alkylation during lactam N-functionalization.

Comparative Biological Evaluation by Therapeutic Class

Class A: Cardiovascular Neuromodulators (M2 Receptor PAMs)

Context: Autonomic disbalance—characterized by sympathetic overactivation and parasympathetic withdrawal—is a primary driver of heart failure progression. Restoring vagal control requires Positive Allosteric Modulators (PAMs) of the M2 muscarinic acetylcholine receptor (M2R). During the development of the clinical candidate BAY 2413555, the 4-hydroxypyrrolidin-2-one scaffold was extensively utilized to optimize molecular polarity, increase receptor affinity, and eliminate detrimental efflux ratios[1].

Performance Comparison: The pyrrolidinone-derived clinical candidate (BAY 2413555) demonstrates profound selectivity for M2R over M4R compared to earlier unselective benchmarks like LY2119620, while maintaining a highly favorable pharmacokinetic profile[1],[2].

Compound Class	Target Receptor	M2 EC₅₀ (nM)	M4 EC₅₀ (nM)	Selectivity (M2 vs M4)	Efflux Ratio (In Vitro)
BAY 2413555 (Pyrrolidinone-derived)	M2R (Cardiac)	12	>10,000	>800-fold	< 2.0
LY2119620 (Benchmark)	M2R / M4R	25	30	~1-fold (Unselective)	> 5.0

Self-Validating Protocol: M2R-Gα16 Cell-Based Functional Assay

• Cell Line Engineering: Utilize HEK293 cells stably co-expressing human M2R and the promiscuous G-protein Gα16. Causality: Gα16 forces the natively Gi/o-coupled M2R to signal via the Phospholipase C (PLC) pathway, converting a hyperpolarization event into a robust intracellular calcium release for high-throughput fluorescent detection[1].

• Fluorophore Loading: Incubate cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 45 minutes to allow intracellular esterase cleavage and dye trapping.

• Allosteric Equilibration: Pre-incubate the cells with the pyrrolidinone-derived test compound for 15 minutes. Causality: This ensures the compound fully occupies the extracellular allosteric vestibule prior to orthosteric activation.

• Orthosteric Challenge: Inject a sub-maximal (EC₂₀) concentration of Acetylcholine (ACh).

• Kinetic Readout: Quantify the amplified calcium transient via a fluorometric imaging plate reader (FLIPR). Calculate the PAM EC₅₀ based on the leftward shift of the ACh dose-response curve[1].

Mechanism of action for pyrrolidinone-derived M2R Positive Allosteric Modulators (PAMs).

Class B: Selective Androgen Receptor Modulators (SARMs)

Context: The oxopyrrolidine core is a defining structural feature of novel SARMs, such as SARM 2f. These compounds are designed to achieve tissue-selective androgenic activation (anabolic growth in muscle/bone) without the deleterious steroidal side effects associated with traditional androgens. The biological evaluation of these compounds relies heavily on tracking their metabolic biotransformation, where the 4-hydroxypyrrolidin-2-one derivatives act as primary phase I metabolites[3].

Performance Comparison: SARM 2f derivatives exhibit high binding affinity to the Androgen Receptor (AR) while demonstrating a significantly improved anabolic-to-androgenic ratio compared to endogenous testosterone.

Compound	AR Binding Affinity (Kᵢ, nM)	Anabolic Efficacy (Muscle)	Androgenic Efficacy (Prostate)
SARM 2f (Oxopyrrolidine Core)	1.8	High	Minimal
Testosterone (Steroidal)	1.0	High	High (Undesirable)

Self-Validating Protocol: In Vitro Microsomal Biotransformation Assay

• Microsomal Incubation: Incubate the SARM candidate with human liver microsomes (HLMs) and an NADPH-regenerating system at 37°C. Causality: HLMs provide the cytochrome P450 enzymes necessary to generate phase I metabolites, accurately mimicking human hepatic biotransformation[3].

• Reaction Quenching: Terminate the reaction using ice-cold acetonitrile to precipitate microsomal proteins and instantly halt enzymatic activity.

• Chromatographic Separation: Analyze the supernatant via UHPLC using a C18 reverse-phase column.

• Mass Spectrometric Characterization: Utilize high-resolution mass spectrometry (HRMS) in negative ionization mode. Causality: The oxopyrrolidine core readily forms formate adducts and undergoes specific dehydration pathways (e.g., releasing an ethane radical), allowing precise structural elucidation of the resulting 4-hydroxypyrrolidin-2-one metabolites[3].

Class C: Antimicrobial Agents (Tetramic Acids)

Context: Pyrrolidine-2,4-diones (tetramic acids) and their reduced 4-hydroxypyrrolidin-2-one analogs exhibit potent antibacterial properties. The lipophilic acyl groups attached to the heterocyclic ring dictate membrane permeability, while the core scaffold engages bacterial targets. Synthesizing these libraries often relies on the protected pyrrolidinone building block to selectively functionalize the C3 or N1 positions[4].

Performance Comparison: Derivatives synthesized from the pyrrolidinone core show remarkable efficacy against Methicillin-Resistant Staphylococcus aureus (MRSA), rivaling standard-of-care glycopeptides[4].

Compound	MIC against MRSA (µg/mL)	Hemolytic Toxicity (HC₅₀)	Cytotoxicity (Healthy Human Cells)
Pyrrolidinone-derived Tetramic Acid (2h)	4.0	> 100 µg/mL	Nontoxic
Vancomycin (Standard of Care)	1.0 - 2.0	> 100 µg/mL	Nontoxic

Self-Validating Protocol: Broth Microdilution & Hemolysis Counter-Screen

• Inoculum Standardization: Suspend MRSA colonies in sterile saline to a 0.5 McFarland standard (approx. 1.5 × 10⁸ CFU/mL). Causality: Standardizing the bacterial load ensures assay reproducibility and prevents artificial inflation of MIC values due to over-inoculation.

• Broth Microdilution: Prepare two-fold serial dilutions of the synthesized pyrrolidinone derivatives in Mueller-Hinton Broth within a 96-well microtiter plate[4].

• Incubation & Readout: Incubate at 37°C for 18 hours. Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration yielding no visible bacterial growth.

• Hemolysis Counter-Screen: Incubate active compounds with human erythrocytes for 1 hour at 37°C, centrifuge, and measure hemoglobin release at 540 nm. Causality: This critical self-validating step ensures the observed antibacterial activity is target-specific and not a false positive resulting from generalized membrane disruption (non-specific surfactant toxicity)[4].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. BAY 2413555 - Wikipedia [en.wikipedia.org]
• 3. Identification and Synthesis of Selected In Vitro Generated Metabolites of the Novel Selective Androgen Receptor Modulator (SARM) 2f - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]